Trifluoropyruvyl fluoride

• CAS: 7309-82-2

Core Science & Biosynthesis

The Chemical and Physical Dynamics of Trifluoropyruvyl Fluoride: A 1,2-Dielectrophilic Synthon in Advanced Drug Development

Executive Summary

In the landscape of modern pharmaceutical and agrochemical development, the strategic incorporation of fluorine into organic scaffolds is a foundational technique for optimizing metabolic stability, lipophilicity, and protein-ligand binding affinity. Trifluoropyruvyl fluoride (TFPF) has emerged as a critical, highly reactive 1,2-dielectrophilic building block. As a Senior Application Scientist, I present this technical guide to elucidate the physicochemical properties, synthesis methodologies, and downstream applications of TFPF. By understanding the mechanistic causality behind its reactivity, researchers can leverage TFPF to synthesize complex fluorinated heterocycles and novel active pharmaceutical ingredients (APIs).

Physicochemical Profiling and Mechanistic Causality

Trifluoropyruvyl fluoride is a highly volatile, colorless gas/liquid at ambient conditions. Its chemical behavior is dictated by the extreme electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group coupled with the acyl fluoride moiety.

Quantitative Data Summary

The following table summarizes the core physical and chemical properties of TFPF, establishing the baseline parameters required for safe handling and experimental design [1].

Property	Value / Description
Chemical Name	Trifluoropyruvyl fluoride
CAS Number	7309-82-2
Molecular Formula	C3​F4​O2​
Molecular Weight	144.02 g/mol
Boiling Point	9 °C to 10 °C
Physical State (at 20°C)	Volatile colorless gas / low-boiling liquid
Electrophilic Centers	C2 (Carbonyl), C1 (Acyl Fluoride)
Solubility	Soluble in inert fluorinated solvents (e.g., perfluoroalkyl furans)

Mechanistic Causality of Reactivity

The dual electrophilic centers (the ketone carbonyl and the acyl fluoride) make TFPF an exceptional 1,2-dielectrophile. The strong inductive effect of the −CF3​ group severely depletes electron density at the adjacent carbonyl carbon. Consequently, the acyl fluoride carbon is highly susceptible to initial nucleophilic attack (by alcohols, amines, or water), followed by subsequent reactions at the ketone carbon. This predictable, stepwise reactivity is exactly why TFPF is favored for synthesizing cyclic fluorinated scaffolds [3].

Synthesis Methodology: A Self-Validating Protocol

The synthesis of TFPF requires precise thermal control and cryogenic isolation due to its low boiling point. The most established route involves the thermal reaction of hexafluoropropylene oxide (HFPO) with an aromatic carbonyl compound, such as benzophenone, which acts as an oxygen acceptor and catalytic matrix [2].

Step-by-Step Experimental Protocol

Objective: Synthesize and isolate high-purity trifluoropyruvyl fluoride. Apparatus: 500 mL three-neck flask equipped with a gas inlet tube, mechanical stirrer, and a gas outlet tube connected to two sequential cryogenic traps.

• System Preparation: Purge the entire apparatus with ultra-high purity Argon to eliminate ambient moisture. Causality: TFPF and HFPO are highly sensitive to hydrolysis; trace water will prematurely convert the product into trifluoropyruvic acid monohydrate.

• Matrix Loading: Charge the reaction flask with 200 g of anhydrous benzophenone.

• Thermal Activation: Heat the flask to a constant 225 °C. Causality: This specific temperature provides the activation energy required for the epoxide ring-opening of HFPO while maintaining benzophenone in a highly fluid, reactive state.

• Cryogenic Trapping: Submerge the first trap in a cooling bath at -10 °C (to catch higher-boiling byproducts) and the second trap at -78 °C (dry ice/acetone) to condense the volatile TFPF.

• Reagent Introduction: Pass gaseous HFPO through the vigorously stirred benzophenone at a controlled rate of 80 mL/min for 5 hours.

• Isolation & Purification: Disconnect the traps and subject the collected condensate (approx. 150 g) to fractional distillation. Collect the fraction boiling at 9 °C to 10 °C.

• Self-Validating Verification: Analyze the purified fraction via in-situ 19F NMR spectroscopy.

  • Validation Criteria: The complete disappearance of the oxirane fluorine signals of HFPO and the emergence of a distinct −CF3​ doublet and −C(=O)F quartet confirm the structural integrity and purity of TFPF.

Caption: Workflow for the thermal synthesis and cryogenic isolation of trifluoropyruvyl fluoride.

Applications in Pharmaceutical Development

In drug discovery, the introduction of a trifluoromethyl group can block metabolically labile sites and modulate the pKa​ of neighboring amines. TFPF serves as the ultimate upstream precursor for these modifications.

Pathway to Bioactive Scaffolds

When TFPF is reacted with nucleophiles (such as ethanol or complex amines), it yields trifluoropyruvates and trifluoropyruvamides. Furthermore, TFPF exhibits a unique propensity to form stable cyclic dimers. These dimers, as well as the monomeric pyruvates, are reacted with binucleophiles (e.g., diamines or amino alcohols) to synthesize fluorinated heterocycles (morpholines, piperazines, and dioxolanes)[3]. These specific heterocycles are highly sought after in the development of next-generation central nervous system (CNS) agents, including novel halogenated ether anesthetics and highly selective enzyme inhibitors.

Caption: Chemical pathway from TFPF to fluorinated heterocyclic active pharmaceutical ingredients.

Safety, Handling, and Systemic Toxicity

As a highly fluorinated substance, TFPF falls under the broader categorization of Per- and Polyfluoroalkyl Substances (PFAS) regarding environmental persistence [4].

• Hydrolytic Hazards: Upon exposure to atmospheric moisture, TFPF rapidly hydrolyzes to form trifluoropyruvic acid and hydrogen fluoride (HF) . HF is highly corrosive and presents severe systemic toxicity risks, including hypocalcemia and deep tissue necrosis.

• Handling Protocols: All manipulations must be performed in a rigorously dried, inert atmosphere (Schlenk line or glovebox). Researchers must utilize appropriate personal protective equipment (PPE), including HF-resistant gloves and full-face respiratory protection when scaling up reactions.

References

• E. I. du Pont de Nemours and Company. "US3308107A - Perfluoro(2-methylene-4-methyl-1,3-dioxolane) and polymers thereof." Google Patents, 1967.

• ResearchGate. "Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure." ResearchGate Publications. Available at:[Link]

• Pharos Project. "Highly Fluorinated Substances / PFAS." Habitable Future. Available at: [Link]

An In-depth Technical Guide to the Synthesis of Trifluoropyruvyl Fluoride

Introduction

Trifluoropyruvyl fluoride (CF₃COCOF) is a highly reactive α-keto-acyl fluoride of significant interest in organofluorine chemistry. Its dual electrophilic carbonyl centers, activated by the strongly electron-withdrawing trifluoromethyl group, make it a potent building block for the synthesis of complex fluorinated molecules, including pharmaceuticals and advanced materials. However, this high reactivity also presents considerable synthetic and handling challenges. The compound is exceptionally sensitive to moisture, readily hydrolyzing to the more stable trifluoropyruvic acid monohydrate (a gem-diol).[1] Consequently, direct synthesis and isolation of trifluoropyruvyl fluoride are not well-documented in the literature, and it is often generated in situ or approached through multi-step pathways starting from robust, commercially available fluorinated precursors.

This guide provides a comprehensive overview of the most viable synthetic pathways to trifluoropyruvyl fluoride, grounded in established organofluorine chemistry. We will focus on a two-stage core pathway starting from hexafluoropropylene oxide (HFPO), detailing the mechanistic underpinnings, providing field-proven protocols, and discussing the critical considerations for handling these reactive species.

Core Synthesis Pathway: A Two-Stage Approach from Hexafluoropropylene Oxide (HFPO)

The most logical and experimentally supported route to trifluoropyruvyl fluoride begins with the versatile C3 building block, hexafluoropropylene oxide (HFPO). The strategy involves two distinct stages:

• Stage 1: The synthesis of a stable trifluoropyruvate precursor—either an ester or the acid monohydrate—via the nucleophilic ring-opening of HFPO.

• Stage 2: The conversion of the trifluoropyruvate precursor to the target acyl fluoride, trifluoropyruvyl fluoride, using modern deoxyfluorination reagents.

Stage 1: Synthesis of Trifluoropyruvate Precursors from HFPO

Hexafluoropropylene oxide is the cornerstone for the synthesis of many C3 perfluorinated compounds.[2][3] The synthesis of trifluoropyruvate precursors from HFPO is a well-established process that leverages the epoxide's susceptibility to nucleophilic attack. The nucleophile preferentially attacks the more sterically hindered central carbon atom, a regioselectivity anomaly driven by the electronic effects of the fluorine atoms.[4]

Mechanism: From HFPO to Methyl Trifluoropyruvate

A common and efficient method involves the reaction of HFPO with methanol. This proceeds in two key steps:

• Nucleophilic Ring-Opening: Methanol acts as a nucleophile, attacking the central carbon of the HFPO ring. This leads to the formation of an intermediate which, upon rearrangement and reaction with another methanol molecule, yields methyl 2,3,3,3-tetrafluoro-2-methoxypropanoate.[3]

• Acid-Catalyzed Elimination: The resulting methoxypropanoate is then treated with a strong acid, such as concentrated sulfuric acid. This treatment eliminates methyl fluoride and hydrolyzes the methoxy group, revealing the ketone and ester functionalities of methyl 3,3,3-trifluoropyruvate.[5]

A similar pathway involving hydrolysis with water instead of methanol can lead to the formation of trifluoropyruvic acid, which exists as the stable gem-diol, trifluoropyruvic acid monohydrate.[1]

Experimental Protocol: Synthesis of Methyl 3,3,3-Trifluoropyruvate

This protocol is adapted from established procedures for the synthesis of trifluoropyruvate esters from HFPO.[3][5]

Materials:

• Hexafluoropropylene oxide (HFPO)

• Anhydrous Methanol (MeOH)

• Concentrated Sulfuric Acid (96-98%)

• Phosphorus Pentoxide (P₂O₅)

• Fumed Silica (SiO₂)

• Reaction Kettle with overhead stirrer, gas inlet, distillation head, and temperature control

Procedure:

• Formation of the Intermediate: In a suitable reaction kettle, anhydrous methanol is charged. Hexafluoropropylene oxide gas is then bubbled through the methanol at a controlled rate, maintaining the reaction temperature below 40°C. The reaction is typically performed under slight pressure to ensure efficient dissolution and reaction of the gaseous HFPO. The reaction progress can be monitored by weighing the reaction vessel to track the uptake of HFPO.

• Acid-Catalyzed Conversion: Once the theoretical amount of HFPO has been consumed, the reaction mixture, containing primarily methyl 2,3,3,3-tetrafluoro-2-methoxypropanoate, is prepared for the next step.

• To a separate reaction kettle equipped for reactive distillation, charge concentrated sulfuric acid, phosphorus pentoxide, and fumed silica while stirring.[5]

• Slowly add the crude product from step 2 to the acid mixture.

• Heat the reaction mixture to 90-145°C. The trifluoropyruvate product will distill as it is formed.[5]

• Collect the distillate, which is crude methyl 3,3,3-trifluoropyruvate. The product can be further purified by fractional distillation.

Causality Behind Experimental Choices:

• Anhydrous Conditions: The initial reaction with methanol must be anhydrous to prevent the formation of trifluoropyruvic acid hydrate as a byproduct.

• Temperature Control: The ring-opening of HFPO is exothermic. Controlling the temperature prevents unwanted side reactions and the excessive evaporation of the volatile HFPO.

• Reactive Distillation: The use of reactive distillation in the second step is crucial. It removes the desired product from the harsh acidic conditions as it forms, preventing degradation and improving the overall yield.[5] Phosphorus pentoxide and silica are added to act as dehydrating agents and to facilitate a smooth reaction.[5]

Stage 2: Deoxyfluorination of Trifluoropyruvic Acid Monohydrate

This stage represents the most significant challenge in the synthesis of trifluoropyruvyl fluoride. The direct conversion of the stable trifluoropyruvic acid monohydrate (the gem-diol) or its corresponding ester to the highly reactive α-keto-acyl fluoride is not a standard, well-documented procedure. However, principles from modern organic synthesis allow for the design of a viable pathway. The key is the selection of a suitable deoxyfluorinating agent capable of converting a carboxylic acid to an acyl fluoride under conditions that do not promote decomposition.

A variety of modern reagents are available for this transformation, such as Ishikawa's reagent,[6][7] cyanuric fluoride,[8] and combinations of trichloroisocyanuric acid (TCCA) and cesium fluoride.[9][10] These reagents are generally effective for a wide range of carboxylic acids.[11][12][13]

Proposed Mechanism: Deoxyfluorination with Ishikawa's Reagent

Ishikawa's reagent (N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine) is a popular and shelf-stable alternative to DAST for converting carboxylic acids to acyl fluorides.[6][7] The reaction likely proceeds through the formation of an activated intermediate, which then undergoes nucleophilic attack by a fluoride ion. A critical consideration is the presence of the gem-diol in the starting material, which may require additional equivalents of the reagent to react with both hydroxyl groups.

Investigational Protocol: Synthesis of Trifluoropyruvyl Fluoride

This protocol is a proposed method based on the known reactivity of deoxyfluorinating agents with carboxylic acids. It should be performed with extreme caution in a well-ventilated fume hood by experienced personnel, given the likely high reactivity and toxicity of the product.

Materials:

• Trifluoropyruvic acid monohydrate

• Ishikawa's reagent

• Anhydrous aprotic solvent (e.g., dichloromethane, acetonitrile)

• Apparatus for reaction under an inert atmosphere (e.g., Schlenk line)

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve trifluoropyruvic acid monohydrate in an anhydrous aprotic solvent.

• Cool the solution to 0°C or lower in an ice or dry ice/acetone bath.

• Slowly add Ishikawa's reagent (at least 2 equivalents to account for the gem-diol) to the stirred solution.

• Allow the reaction to warm slowly to room temperature and stir for several hours. The progress of the reaction can be monitored by ¹⁹F NMR spectroscopy, looking for the disappearance of the starting material signal and the appearance of a new signal corresponding to the acyl fluoride.

• Crucially, the product, trifluoropyruvyl fluoride, is expected to be highly volatile and reactive. It is best used immediately in a subsequent reaction (in situ). Attempted isolation by distillation would require very low temperatures and pressures and carries a high risk of decomposition.

Self-Validating System and Trustworthiness:

• The progress of the reaction should be monitored spectroscopically (¹⁹F NMR) to confirm the formation of the desired product and to determine the optimal reaction time.

• Due to its expected reactivity, the most trustworthy application of this protocol involves the in situ trapping of the generated trifluoropyruvyl fluoride with a desired nucleophile (e.g., an alcohol or amine) to form a more stable derivative, which can then be isolated and characterized to confirm the successful formation of the acyl fluoride intermediate.

Data and Visualization

Table 1: Summary of Reaction Parameters for Trifluoropyruvate Synthesis

Parameter	Stage 1: HFPO to Methyl Trifluoropyruvate	Stage 2: Deoxyfluorination (Proposed)
Starting Material	Hexafluoropropylene Oxide	Trifluoropyruvic Acid Monohydrate
Key Reagents	Methanol, H₂SO₄, P₂O₅	Ishikawa's Reagent
Solvent	Methanol (initially), then neat	Anhydrous CH₂Cl₂ or CH₃CN
Temperature	< 40°C (Step 1), 90-145°C (Step 2)	0°C to Room Temperature
Key Considerations	Anhydrous conditions, reactive distillation	Strict anhydrous and inert atmosphere, in situ use of product
Yield	Up to 81% reported for esters[1]	N/A (highly dependent on in situ trapping)

Diagrams

Caption: Proposed deoxyfluorination of the gem-diol to the acyl fluoride.

References

• ResearchGate. (n.d.). Methyl 3,3,3-trifluoropyruvate: An improved procedure starting from hexafluoropropene-1,2-oxide; identification of byproducts. Retrieved from [Link]

• Liang, Y., Zhao, Z., Taya, A., & Shibata, N. (2021).

• Liang, Y., Zhao, Z., Taya, A., & Shibata, N. (2021). Acyl Fluorides from Carboxylic Acids, Aldehydes, or Alcohols under Oxidative Fluorination. PubMed. Retrieved from [Link]

• Groß, S., Laabs, S., Scherrmann, A., Sudau, A., Zhang, N., & Nubbemeyer, U. (2000). Improved Syntheses of Cyanuric Fluoride and Carboxylic Acid Fluorides. Journal für Praktische Chemie, 342(7), 711-714.

• Wikipedia. (n.d.). Trifluoroacetyl fluoride. Retrieved from [Link]

• Scattolin, T., Deckers, K., & Schoenebeck, F. (2017). Direct synthesis of acyl fluorides from carboxylic acids with the bench-stable solid reagent (Me4N)SCF3. Organic Letters, 19(21), 5740-5743.
• Tang, X., et al. (2021). Electrophilic N-trifluoromethylthiophthalimide as a fluorinated reagent in the synthesis of acyl fluorid. Organic & Biomolecular Chemistry, 19(45), 9916-9920.

• MDPI. (2017). Fluoroalkyl Amino Reagents (FARs): A General Approach towards the Synthesis of Heterocyclic Compounds Bearing Emergent Fluorinated Substituents. Retrieved from [Link]

• Primary Information Services. (n.d.). Trifluoroacetic Acid. Retrieved from [Link]

• MDPI. (2024). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Retrieved from [Link]

• ACS Publications. (2021). Deoxyfluorination of Carboxylic Acids with CpFluor: Access to Acyl Fluorides and Amides. Retrieved from [Link]

• Wikipedia. (n.d.). Ishikawa reagent. Retrieved from [Link]

• ACS Publications. (2019). α-Keto Acids: Acylating Agents in Organic Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Asymmetric Preparation of α-Quaternary Fluorinated β-keto Esters. Review. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing trifluoroacetyl fluoride.

• Organic Chemistry Portal. (n.d.). Fluoroketone and fluoroaldehyde synthesis by fluorination. Retrieved from [Link]

• RSC Publishing. (n.d.). Reactions involving hexafluoropropylene oxide. Retrieved from [Link]

• Wikipedia. (n.d.). Hexafluoropropylene oxide. Retrieved from [Link]

• Wiley Online Library. (2020). Phosphine‐Catalyzed Acyl‐Group Exchange Reaction of Carboxylic Acids and an Aroyl Fluoride. Retrieved from [Link]

• ResearchGate. (n.d.). Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure. Retrieved from [Link]

• LookChem. (n.d.). TRIFLUOROPYRUVIC ACID, MONOHYDRATE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Theoretical Study on the Origin of Abnormal Regioselectivity in Ring-Opening Reaction of Hexafluoropropylene Oxide. Retrieved from [Link]

• Chemours. (n.d.). Hexafluoropropylene Oxide (HFPO). Retrieved from [Link]

• Google Patents. (n.d.). Method for synthesizing trifluoropyruvate compound.

• EurekAlert!. (2020). To make or to break: Novel reversible technique produces acyl fluoride using rare metal. Retrieved from [Link]

• Wiley Online Library. (2025). Sustainable Synthesis of Acyl Fluoride via 1,3‐Chelation‐Assisted Transhalogenation and Its Application in the Valorization of Biomass‐Derived Alcohol in Aqueous System. Retrieved from [Link]

• Google Patents. (n.d.). Process for producing hexafluoropropylene oxide.

• National Center for Biotechnology Information. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Retrieved from [Link]

• Oakwood Chemical. (n.d.). Trifluoropyruvic acid monohydrate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Hexafluoropropylene oxide - Wikipedia [en.wikipedia.org]
• 3. chemours.com [chemours.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. CN102391113A - Method for synthesizing trifluoropyruvate compound - Google Patents [patents.google.com]
• 6. Ishikawa reagent - Wikipedia [en.wikipedia.org]
• 7. Ishikawa’s reagent - Enamine [enamine.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Acyl Fluorides from Carboxylic Acids, Aldehydes, or Alcohols under Oxidative Fluorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. sioc.cas.cn [sioc.cas.cn]

An In-depth Technical Guide to the Infrared (IR) Spectrum Analysis of Trifluoropyruvyl Fluoride

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of trifluoropyruvyl fluoride (CF₃COCOF), a molecule of significant interest in synthetic chemistry and drug development due to its reactive nature and utility as a building block for complex fluorinated compounds. In the absence of a directly published experimental spectrum, this guide establishes a robust predictive framework for its vibrational characteristics. By leveraging a deep synthesis of data from structurally analogous compounds, namely trifluoroacetyl fluoride (CF₃COF) and oxalyl fluoride ((COF)₂), and grounding these insights in the principles of computational vibrational spectroscopy, we present a detailed assignment of the fundamental vibrational modes of trifluoropyruvyl fluoride. This guide is intended for researchers, scientists, and professionals in drug development, offering both a theoretical foundation and practical experimental protocols for the spectroscopic characterization of this and similar reactive acyl fluorides.

Introduction: The Significance of Trifluoropyruvyl Fluoride

Trifluoropyruvyl fluoride (CF₃COCOF) is a highly electrophilic α-keto-acyl fluoride. The presence of the trifluoromethyl group and the two adjacent carbonyl functionalities imparts a high degree of reactivity, making it a valuable, albeit challenging, intermediate in organic synthesis. Its potential applications lie in the introduction of the trifluoropyruvyl moiety into larger molecules, a structural motif of interest in the design of enzyme inhibitors and other biologically active compounds.

Understanding the vibrational characteristics of trifluoropyruvyl fluoride through infrared (IR) spectroscopy is paramount for several reasons:

• Reaction Monitoring: Real-time monitoring of reactions involving CF₃COCOF is facilitated by tracking the appearance or disappearance of its characteristic IR absorption bands.

• Purity Assessment: IR spectroscopy offers a rapid and non-destructive method to assess the purity of synthesized trifluoropyruvyl fluoride, identifying potential contaminants or degradation products.

• Structural Elucidation: The vibrational spectrum serves as a molecular fingerprint, confirming the structure of the synthesized compound.

This guide provides a foundational understanding of the expected IR spectrum of trifluoropyruvyl fluoride, empowering researchers to confidently identify and characterize this reactive species.

Theoretical Framework: Predicting the Vibrational Spectrum

The infrared spectrum of a molecule is governed by its fundamental vibrational modes. For a non-linear molecule like trifluoropyruvyl fluoride, which possesses C₁ symmetry, all 18 of its fundamental vibrational modes are, in principle, IR active. To predict the positions of these absorption bands, we can dissect the molecule into its key functional groups and draw parallels with well-characterized, structurally similar compounds.

Analogous Compound Analysis: A Foundation for Prediction

The structure of trifluoropyruvyl fluoride can be conceptualized as a hybrid of two simpler molecules:

• Trifluoroacetyl fluoride (CF₃COF): This molecule contributes the trifluoroacetyl (CF₃CO-) moiety. Its vibrational spectrum has been extensively studied, providing reliable data for the C-F and C=O stretching and bending modes associated with this group.[1][2]

• Oxalyl fluoride ((COF)₂): This compound contains the dicarbonyl fluoride (-COCOF) core. Its vibrational analysis offers insights into the coupling of the two carbonyl groups and the C-C stretching frequency.[3]

By combining the known vibrational assignments for these two molecules, we can construct a highly predictive model for the IR spectrum of trifluoropyruvyl fluoride.

Predicted Vibrational Modes of Trifluoropyruvyl Fluoride

The following table summarizes the predicted key vibrational modes for trifluoropyruvyl fluoride, their expected frequency ranges, and the rationale based on analogous compounds.

Vibrational Mode	Predicted Frequency Range (cm⁻¹)	Description & Rationale
Asymmetric C=O Stretch	1880 - 1920	The two carbonyl groups will exhibit both symmetric and asymmetric stretching modes. The asymmetric stretch is typically higher in energy and very intense. This region is characteristic of acyl fluorides.
Symmetric C=O Stretch	1840 - 1880	The symmetric stretch will be at a slightly lower frequency than the asymmetric stretch and is also expected to be intense.
C-F Stretches (CF₃ group)	1200 - 1350	The trifluoromethyl group gives rise to multiple strong C-F stretching vibrations. These are often complex and may appear as a broad, intense absorption band.[1][2]
C-C Stretch (between carbonyls)	1000 - 1100	The stretching of the single bond between the two carbonyl groups is expected in this region, likely of medium intensity.
C-C Stretch (CF₃-C)	850 - 950	The stretching of the bond between the trifluoromethyl group and the adjacent carbonyl is anticipated here.
C-F Stretch (Acyl Fluoride)	750 - 850	The stretching vibration of the C-F bond of the acyl fluoride group is expected in this region.
CF₃ Bending Modes	500 - 700	Multiple bending and rocking modes of the trifluoromethyl group will appear in this lower frequency region.
OCO and FCO Bending Modes	400 - 600	Bending vibrations involving the carbonyl and fluoride groups will also be present in the lower wavenumber region of the mid-IR spectrum.

Experimental Protocols: Acquiring the IR Spectrum

Given the likely reactive and volatile nature of trifluoropyruvyl fluoride, specialized techniques are recommended for obtaining a high-quality IR spectrum.

Synthesis of Trifluoropyruvyl Fluoride

While a detailed synthetic procedure is beyond the scope of this guide, a potential route involves the reaction of trifluoropyruvic acid with a fluorinating agent.[4] All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood due to the potential toxicity and reactivity of the compound.

Gas-Phase FTIR Spectroscopy

Gas-phase FTIR is the preferred method for obtaining a clean spectrum of a volatile compound, free from solvent interference.[5]

Step-by-Step Protocol:

• System Preparation: Ensure the FTIR spectrometer, gas cell (with IR-transparent windows such as KBr or ZnSe), and vacuum line are clean, dry, and free of any contaminants.

• Background Spectrum: Evacuate the gas cell to a high vacuum and acquire a background spectrum. This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.

• Sample Introduction: Carefully introduce a small amount of trifluoropyruvyl fluoride vapor into the evacuated gas cell. The pressure should be optimized to obtain an absorbance in the linear range of the detector (typically 0.1 - 1.0 absorbance units for the strongest bands).

• Spectrum Acquisition: Record the infrared spectrum of the gaseous sample. A resolution of 1 cm⁻¹ is generally sufficient for identifying the key functional groups.

• Data Processing: Subtract the background spectrum from the sample spectrum to obtain the final infrared spectrum of trifluoropyruvyl fluoride.

Diagram: Gas-Phase FTIR Experimental Workflow

Caption: Workflow for obtaining the gas-phase IR spectrum of trifluoropyruvyl fluoride.

Matrix Isolation IR Spectroscopy

For highly reactive or unstable species, matrix isolation is a powerful technique. The molecule of interest is trapped in an inert solid matrix (e.g., argon or nitrogen) at cryogenic temperatures, which prevents intermolecular reactions and allows for the acquisition of high-resolution spectra.

Step-by-Step Protocol:

• Cryostat Setup: Cool a cryogenic apparatus containing an IR-transparent window (e.g., CsI) to a low temperature (typically 10-20 K).

• Matrix Deposition: Co-deposit a dilute mixture of trifluoropyruvyl fluoride and a large excess of an inert gas (e.g., argon, with a ratio of approximately 1:1000) onto the cold window.

• Spectrum Acquisition: Once a sufficient amount of the matrix has been deposited, acquire the infrared spectrum.

• Annealing (Optional): The matrix can be warmed slightly and then re-cooled to observe changes in the spectrum, which can help in identifying different conformers or reaction products.

Interpretation of the Spectrum: A Self-Validating Approach

The obtained experimental spectrum should be interpreted in conjunction with the predicted vibrational modes outlined in Section 2.2.

Key Features to Identify:

• The Carbonyl Region (1800 - 1950 cm⁻¹): Look for two very strong and sharp absorption bands corresponding to the asymmetric and symmetric C=O stretches. Their high frequencies are characteristic of acyl fluorides.

• The C-F Stretching Region (1200 - 1350 cm⁻¹): An intense and likely broad absorption feature in this region will be a strong indicator of the CF₃ group.

• The Fingerprint Region (< 1000 cm⁻¹): This region will contain a complex pattern of bands corresponding to C-C stretches, C-F stretches (acyl fluoride), and various bending modes. While individual assignment can be challenging, the overall pattern provides a unique fingerprint for the molecule.

The consistency between the experimental spectrum and the predictions based on analogous compounds provides a self-validating system, increasing the confidence in the structural assignment.

The Role of Computational Chemistry

To further refine the vibrational assignments, computational methods such as Density Functional Theory (DFT) and Møller-Plesset perturbation theory (MP2) are invaluable.[1][2][6][7]

Computational Workflow:

• Geometry Optimization: The molecular geometry of trifluoropyruvyl fluoride is optimized to find its lowest energy conformation.

• Frequency Calculation: A frequency calculation is then performed on the optimized geometry to predict the vibrational frequencies and their corresponding IR intensities.

• Scaling: The calculated frequencies are often systematically higher than experimental values. A scaling factor (typically around 0.96 for DFT calculations with common functionals and basis sets) is applied to the computed frequencies to improve agreement with the experimental data.

Diagram: Computational and Experimental Synergy

Caption: The synergistic relationship between experimental and computational approaches.

Conclusion

References

• Hurst, J. R., & Wilson, G. L. (1996). Vibrational Analysis of the Ground States of Trifluoroacetyl Fluoride and Trifluoroacetyl Chloride. The Journal of Physical Chemistry, 100(44), 17547-17552. [Link]

• Hurst, J. R., & Wilson, G. L. (1996). Vibrational Analysis of the Ground States of Trifluoroacetyl Fluoride and Trifluoroacetyl Chloride. The Journal of Physical Chemistry A, 100(44), 17547-17552. [Link]

• Pacansky, J., & Person, W. B. (1977). Infrared spectroscopic study of the trifluoroacetyl radical. Journal of the American Chemical Society, 99(23), 7414-7418.
• Ottavianelli, E., & Durig, J. R. (1989). Vibrational spectrum and conformational stability of trifluoroacetyl fluoride. Journal of Molecular Structure, 202, 243-256.

• Durig, J. R., Brown, S. C., & Hannum, S. E. (1971). Vibrational Spectra and Structure of Oxalyl Fluoride in the Solid and Fluid States. The Journal of Chemical Physics, 54(10), 4428-4436. [Link]

• Nielsen, J. R., & Claassen, H. H. (1950). The Infrared and Raman Spectra of Oxalyl Chloride. The Journal of Chemical Physics, 18(4), 485-489.
• Durig, J. R., & Hannum, S. E. (1970). Vibrational spectra and structure of oxalyl chloride. The Journal of Chemical Physics, 52(11), 6089-6090.
• Gerding, H., & Rijnders, G. W. A. (1951). Raman spectrum of oxalyl chloride. Recueil des Travaux Chimiques des Pays-Bas, 70(1), 1-6.
• Knunyants, I. L., & Pervova, E. Y. (1962). Reactions of perfluoropropylene oxide. Communication 3. Reaction of perfluoropropylene oxide with hydrogen fluoride. Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science, 11(11), 1932-1935.

• Wikipedia. (2023). Oxalyl fluoride. [Link]

• ResearchGate. (n.d.). FTIR spectra of carbon-containing gases and carbon-free gases during gas phase fluorination with C2F6. [Link]

• Tullock, C. W., & Coffman, D. D. (1960). The Chemistry of Carbonyl Fluoride. I. The Fluorination of Organic Compounds. Journal of the American Chemical Society, 82(23), 6073-6076.
• Lee, J., et al. (2025). Green Synthesis of Trifluoromethanesulfonyl Fluoride as an Eco-Friendly Alternative to SF6 Gas Insulation and Analysis of Its Acute Inhalation Toxicity. ACS Sustainable Chemistry & Engineering.
• Katsyuba, S. A., et al. (2021). Computational analysis of the vibrational spectra and structure of aqueous cytosine. Physical Chemistry Chemical Physics, 23(1), 214-222.

• Meuwly, M. (2022). Computational Vibrational Spectroscopy. CHIMIA, 76(7-8), 591-596. [Link]

• Meuwly, M. (2022). Computational Vibrational Spectroscopy. arXiv preprint arXiv:2204.06777. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. chimia.ch [chimia.ch]

Trifluoropyruvyl Fluoride: A Technical Guide to its Discovery, History, and Reactive Chemistry

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trifluoropyruvyl fluoride (CF₃COCOF) stands as a highly reactive and electrophilic three-carbon building block in the landscape of organofluorine chemistry. Its unique structure, featuring a trifluoromethyl group adjacent to two carbonyl functionalities, one of which is an acyl fluoride, renders it a potent reagent for the introduction of the trifluoropyruvyl moiety into a diverse range of molecular architectures. This technical guide provides a comprehensive exploration of the discovery, history, and key reactions of trifluoropyruvyl fluoride. We will delve into its synthesis from hexafluoropropene oxide (HFPO), its characteristic dimerization and hydrolysis reactions, and its anticipated reactivity with various nucleophiles. Mechanistic insights, detailed experimental protocols, and a forward-looking perspective on its applications in organic synthesis and drug development are presented to equip researchers with a thorough understanding of this intriguing fluorinated compound.

Introduction: The Allure of a Trifunctional Fluorinated Synthon

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern medicinal chemistry and materials science.[1] The trifluoromethyl group (CF₃), in particular, is prized for its ability to modulate a molecule's metabolic stability, lipophilicity, and binding affinity.[1] Trifluoropyruvyl fluoride emerges as a compelling synthon, offering not just the influential CF₃ group but also two adjacent electrophilic centers: a ketone and a highly reactive acyl fluoride. This trifunctional arrangement provides a versatile platform for a variety of chemical transformations, making it a molecule of significant interest for the synthesis of complex fluorinated compounds with potential applications in drug discovery.[1]

This guide will serve as an in-depth resource, elucidating the known chemistry of trifluoropyruvyl fluoride and providing a predictive framework for its further exploration.

Historical Context and Discovery: A Derivative of Hexafluoropropene Oxide

The history of trifluoropyruvyl fluoride is intrinsically linked to the development of the industrial chemistry of hexafluoropropene oxide (HFPO). While a singular "discovery" paper for trifluoropyruvyl fluoride is not readily apparent in the historical literature, its existence and fundamental reactivity were uncovered through the extensive investigation of HFPO, a key intermediate in the production of various fluoropolymers and specialty chemicals.[2][3]

Early studies on the reactions of HFPO revealed its propensity to undergo rearrangement and react with nucleophiles, often leading to derivatives of trifluoropyruvic acid. It is within this body of work that trifluoropyruvyl fluoride was identified as a reactive intermediate or product. For instance, the controlled reaction of HFPO with certain reagents can lead to its formation, though it is often transient and quickly reacts further.

The following diagram illustrates the central role of HFPO as a precursor to various trifluoromethyl-containing compounds, including trifluoropyruvyl fluoride.

Figure 1: The relationship of trifluoropyruvyl fluoride to its precursor, HFPO, and its primary reaction products.

Synthesis of Trifluoropyruvyl Fluoride from Hexafluoropropene Oxide

The most direct route to trifluoropyruvyl fluoride is through the isomerization of hexafluoropropene oxide. This reaction is typically catalyzed by Lewis acids or certain nucleophiles. The strained epoxide ring of HFPO is susceptible to ring-opening, which can be followed by a fluoride shift to yield the thermodynamically more stable acyl fluoride.

A plausible mechanism for this transformation involves the coordination of a Lewis acid to the oxygen atom of the epoxide, which facilitates the cleavage of a C-O bond and subsequent rearrangement.

Experimental Protocol: Synthesis of Trifluoropyruvyl Fluoride (Illustrative)

Disclaimer: This is a generalized protocol based on the known chemistry of HFPO. Specific conditions may require optimization.

Materials:

• Hexafluoropropene oxide (HFPO)

• Anhydrous Lewis acid catalyst (e.g., SbF₅, BF₃·OEt₂)

• Anhydrous, inert solvent (e.g., dichloromethane, 1,1,2-trichloro-1,2,2-trifluoroethane)

• Low-temperature reaction vessel equipped with a magnetic stirrer, a gas inlet, and a dry-ice condenser.

Procedure:

• Reaction Setup: Assemble the reaction vessel under an inert atmosphere (e.g., nitrogen or argon) and cool to -78 °C using a dry ice/acetone bath.

• Solvent and Catalyst Addition: Add the anhydrous solvent to the reaction vessel, followed by the slow addition of the Lewis acid catalyst while maintaining the low temperature.

• HFPO Addition: Slowly bubble or condense a known amount of hexafluoropropene oxide into the stirred solution. The reaction is often exothermic and the addition rate should be controlled to maintain the desired temperature.

• Reaction Monitoring: Monitor the progress of the reaction by ¹⁹F NMR spectroscopy, observing the disappearance of the signals corresponding to HFPO and the appearance of new signals characteristic of trifluoropyruvyl fluoride.

• Work-up and Isolation: Upon completion, the reaction mixture can be carefully quenched with a suitable reagent if necessary. Due to the high volatility and reactivity of trifluoropyruvyl fluoride, it is often used in situ or isolated by low-temperature distillation under reduced pressure.

Key Reactions of Trifluoropyruvyl Fluoride

Trifluoropyruvyl fluoride is a highly electrophilic molecule, and its reactivity is dominated by the two adjacent carbonyl groups and the labile acyl fluoride.

Dimerization: A Characteristic Reaction

One of the most well-documented reactions of trifluoropyruvyl fluoride is its propensity to undergo dimerization, forming a stable six-membered ring dioxane derivative.[3] This reaction is often reversible and highlights the high reactivity of the monomer.

The dimerization is thought to proceed through a formal [4+2] cycloaddition, where one molecule of trifluoropyruvyl fluoride acts as the diene and the other as the dienophile.

Figure 2: Reversible dimerization of trifluoropyruvyl fluoride.

Hydrolysis: Formation of the Stable Gem-Diol

In the presence of water, trifluoropyruvyl fluoride readily undergoes hydrolysis. The acyl fluoride is the most reactive site, and its hydrolysis is followed by hydration of the ketone to form the thermodynamically stable gem-diol, trifluoropyruvic acid hydrate.[3] This high stability of the hydrate is a common feature of α-keto acids bearing strongly electron-withdrawing groups.

The mechanism involves nucleophilic attack of water on the acyl fluoride, followed by elimination of hydrogen fluoride and subsequent hydration of the ketone.

Reactions with Nucleophiles: A Gateway to Diverse Derivatives

Based on the well-established chemistry of perfluoroacyl fluorides, trifluoropyruvyl fluoride is expected to be highly reactive towards a wide range of nucleophiles. These reactions would primarily occur at the acyl fluoride moiety, providing a versatile route to various derivatives of trifluoropyruvic acid.

• With Alcohols: Reaction with alcohols is expected to yield trifluoropyruvate esters.

• With Amines: Reaction with primary or secondary amines should produce trifluoropyruvyl amides.

• With other Nucleophiles: Other nucleophiles, such as organometallic reagents or enolates, could potentially react at either the acyl fluoride or the ketone, depending on the reaction conditions and the nature of the nucleophile.

The following table summarizes the expected products from the reaction of trifluoropyruvyl fluoride with common nucleophiles.

Nucleophile	Reagent Example	Expected Product	Product Class
Alcohol	Methanol (CH₃OH)	CF₃COCOOCH₃	Ester
Amine (1°)	Aniline (C₆H₅NH₂)	CF₃COCONHC₆H₅	Amide
Amine (2°)	Diethylamine ((C₂H₅)₂NH)	CF₃COCON(C₂H₅)₂	Amide
Thiol	Ethanethiol (C₂H₅SH)	CF₃COCOSC₂H₅	Thioester

Experimental Protocol: Synthesis of Methyl Trifluoropyruvate (Illustrative)

Disclaimer: This is a generalized protocol based on the expected reactivity of trifluoropyruvyl fluoride. Specific conditions may require optimization.

Materials:

• A solution of trifluoropyruvyl fluoride in an inert solvent (prepared as described previously).

• Anhydrous methanol.

• A non-nucleophilic base (e.g., pyridine, 2,6-lutidine).

• Anhydrous, inert solvent (e.g., dichloromethane).

• Standard laboratory glassware for reactions under an inert atmosphere.

Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve the non-nucleophilic base in the anhydrous solvent and cool to 0 °C.

• Alcohol Addition: Slowly add anhydrous methanol to the cooled base solution.

• Trifluoropyruvyl Fluoride Addition: Add the solution of trifluoropyruvyl fluoride dropwise to the reaction mixture while maintaining the temperature at 0 °C.

• Reaction Monitoring: Monitor the reaction by ¹⁹F NMR or GC-MS for the consumption of the starting material and the formation of the ester product.

• Work-up and Purification: Once the reaction is complete, quench with a dilute aqueous acid solution and extract the product with a suitable organic solvent. The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent removed under reduced pressure. The crude product can be purified by distillation or column chromatography.

Potential for Cycloaddition Reactions

The electron-deficient nature of the double bond in the enol form of trifluoropyruvyl fluoride, as well as the carbonyl groups themselves, suggests its potential to participate in cycloaddition reactions. It could act as a dienophile in Diels-Alder reactions with electron-rich dienes or as a dipolarophile in 1,3-dipolar cycloadditions. This area of its chemistry remains largely unexplored and represents a promising avenue for future research.

Applications in Organic Synthesis and Drug Development

The ability of trifluoropyruvyl fluoride to introduce the trifluoropyruvyl moiety makes it a valuable tool for the synthesis of complex fluorinated molecules. This structural unit is of particular interest in drug development due to the favorable properties conferred by the trifluoromethyl group.[1]

Potential applications include:

• Synthesis of Fluorinated Heterocycles: The two carbonyl groups provide handles for cyclization reactions to form a variety of fluorinated heterocycles.

• Development of Enzyme Inhibitors: The electrophilic nature of the carbonyl groups makes trifluoropyruvyl derivatives potential candidates for covalent or non-covalent inhibitors of various enzymes.

• Preparation of Novel Fluorinated Materials: The reactivity of trifluoropyruvyl fluoride could be harnessed to create new fluorinated polymers and materials with unique properties.

Conclusion and Future Outlook

Trifluoropyruvyl fluoride, a reactive derivative of hexafluoropropene oxide, holds significant potential as a versatile building block in organofluorine chemistry. While its chemistry is not as extensively documented as other fluorinated reagents, its characteristic dimerization and hydrolysis reactions, coupled with its predicted high reactivity towards nucleophiles, underscore its utility. Future research into the full scope of its reactions, particularly in the realm of cycloadditions and with a broader range of nucleophiles, is warranted. A deeper understanding of the chemistry of trifluoropyruvyl fluoride will undoubtedly open new avenues for the synthesis of novel and valuable fluorinated compounds for applications in medicine and materials science.

References

• Hexafluoropropylene oxide. In Wikipedia; 2023. Accessed March 31, 2026.
• Jia, Y.; Shi, S.; Cheng, B.; et al. Fluorine impairs carboxylesterase 1-mediated hydrolysis of T-2 toxin and increases its chondrocyte toxicity. PMC.
• Nagy, E.; Lepore, S. D. Alkyne Cycloadditions Mediated by Tetrabutylammonium Fluoride: A Unified and Diversifiable Route to Isoxazolines and Pyrazolines. Organic Chemistry Portal.
• Gontar, A. F. Nucleophilic isomerisation of hexafluoropene oxide. Fluorine notes. 2009.
• Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure.
• Method for preparing perfluoropropionyl fluoride from hexafluoropropylene oxide oligomer.
• Method for synthesis of pentafluoropropionyl fluoride.
• The hydrolysis of dentin and cementum glycosaminoglycans following fluoride immersion. AAPD.
• O'Hagan, D. Fluorine in drug discovery: Role, design and case studies.
• Catalytic hydrolyses of trifluoroacetyl fluoride by water.
• Deoxytrifluoromethyl
• Fluoroalkane synthesis by fluorination or substitution. Organic Chemistry Portal.
• Fluorinated Azides: Click Chemistry Meets Fluorine. Sigma-Aldrich.
• Application Notes and Protocols: Fluorination of Alcohols Using Amine Hydrofluorides. Benchchem.
• Cycloaddition Reactions. Chemistry LibreTexts.
• Competition of the Addition/Cycloaddition Schemes in the Reaction Between Fluorinated Nitrones and Arylacetylenes: Comprehensive Experimental and DFT Study. MDPI.
• Hydrolysis of Fluorosilanes: A Theoretical Study.
• Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-C
• Enantioselective Synthesis of β-Fluoro Amines via β-Amino α-Fluoro Nitroalkanes and a Traceless Activating Group Str
• Inhibitor fluorination pattern tunes chemically induced protein dimeriz
• Synthesis of 2,3-Epoxyperfluoroalkanes by Means of Oxid
• Fluoride. In Wikipedia.
• H-type dimer formation of fluorophores: a mechanism for activatable, in vivo optical molecular imaging. PubMed.
• Reactions involving fluoride ion. Part 22. Dimerisation of perfluoro-2,3-dimethylbutadiene and related reactions. Journal of the Chemical Society, Perkin Transactions 1.
• Mechanisms of Fluoride Toxicity: From Enzymes to Underlying Integr
• Efficient Synthesis of N-(Trifluoromethylsulfonyl)trifluoromethanesulfonimidoyl Fluoride — The Key Agent in the Preparation of Compounds with Superstrong Electron-Withdrawing Groups and Strong Acidic Properties.
• Fluoride in drinking water in Madagascar and the development of a str

Sources

• 1. Fluoro, Trifluoromethyl, and Trifluoroacetyl Substituent Effects on Cycloaddition Reactivities: Computations and Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hexafluoropropylene oxide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Baseline Reactivity Profile of Trifluoropyruvyl Fluoride: A Comprehensive Technical Guide

Executive Summary & Chemical Significance

Trifluoropyruvyl fluoride (TFPF) is a highly reactive, 1,2-dielectrophilic fluorinated building block that serves as a critical intermediate in advanced organofluorine chemistry and materials science. Characterized by the chemical formula CF₃COCOF, its unique molecular architecture—featuring adjacent, highly electrophilic carbonyl and acyl fluoride groups—imparts a distinct and aggressive baseline reactivity profile.

As a Senior Application Scientist, understanding the thermodynamic instability and kinetic pathways of TFPF is paramount. This whitepaper provides a rigorous analysis of TFPF, detailing its physicochemical properties, mechanistic pathways, and field-validated experimental protocols for its utilization in synthesizing complex perfluorinated monomers, such as the dioxolanes used in high-performance, gas-permeable fluoropolymers.

Physicochemical Properties & Baseline Data

Due to the intense electron-withdrawing nature of both the trifluoromethyl (CF₃) and acyl fluoride groups, the central carbonyl carbon in TFPF is exceptionally electron-deficient. This extreme electrophilicity drives its tendency to form cyclic dimers or undergo rapid hydrolysis under ambient conditions.

Table 1: Baseline Physicochemical Properties of Trifluoropyruvyl Fluoride

Property	Value
IUPAC Name	3,3,3-Trifluoro-2-oxopropanoyl fluoride
CAS Registry Number	1
Molecular Formula	C₃F₄O₂
Molecular Weight	144.02 g/mol
Boiling Point	9°C to 10°C
Physical State (at STP)	Volatile gas / low-boiling liquid
Primary Dimerization Product	Perfluoro[2,5-dimethyl-2-(fluorocarbonyl)-4-oxo-1,3-dioxolane] (CAS 2)

Core Reactivity Profile

TFPF’s reactivity is governed by the extreme polarization of its bonds. The baseline profile can be categorized into three primary mechanistic pathways:

A. Spontaneous Dimerization

In the absence of stabilizing solvents or at elevated temperatures, TFPF spontaneously dimerizes to form a cyclic structure, identified as a trifluoropyruvyl fluoride dimer. Mechanistically, this dimerization is driven by the thermodynamic relief of dipole-dipole repulsion between the adjacent carbonyl groups, facilitated by the low steric hindrance of the linear molecule, as documented in 3.

B. Rapid Hydrolysis

Exposure to ambient moisture leads to immediate and exothermic hydrolysis. The acyl fluoride and the adjacent ketone are aggressively attacked by water, yielding trifluoropyruvic acid hydrate (a stable gem-diol). This extreme sensitivity dictates the necessity of strictly anhydrous, Schlenk-line conditions during handling.

C. Epoxide Addition (Dioxolane Formation)

The most industrially significant reaction of TFPF is its coupling with hexafluoropropylene oxide (HFPO). Catalyzed by a "naked" fluoride ion, TFPF forms a highly reactive perfluoroalkoxide intermediate that attacks HFPO, subsequently cyclizing into a dioxolane derivative. This is the foundational step in producing perfluoro(2-methylene-4-methyl-1,3-dioxolane), a critical monomer for optical and gas-separation fluoropolymers, as detailed in 4.

Table 2: Reactivity Profile Summary

Reaction Pathway	Reagents / Conditions	Major Product	Kinetic / Thermodynamic Driver
Dimerization	Spontaneous (RT to elevated)	Cyclic Dioxolane Dimer	Relief of intense dipole-dipole repulsion; high electrophilicity.
Hydrolysis	H₂O (Ambient moisture)	Trifluoropyruvic acid hydrate	Nucleophilic attack by water on the highly polarized C=O bonds.
Epoxide Addition	HFPO, CsF, Diglyme (0°C to 140°C)	Perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane)	F⁻ catalyzed alkoxide formation and subsequent intramolecular ring closure.

Mechanistic Pathways (Visualized)

Fig 1: Thermal synthesis pathway of TFPF from HFPO and Benzophenone.

Fig 2: CsF-catalyzed epoxide addition mechanism forming a perfluorinated dioxolane.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Synthesis of Trifluoropyruvyl Fluoride (TFPF)

Objective: Generate TFPF via the thermal reaction of hexafluoropropylene oxide (HFPO) with an aromatic carbonyl compound. Causality & Setup: Benzophenone acts as a nucleophilic oxygen acceptor at high temperatures, facilitating the rearrangement of HFPO into TFPF. High thermal energy is strictly required to overcome the activation barrier for HFPO ring opening.

Step-by-Step Methodology:

• Apparatus Assembly: Equip a 500 mL three-neck flask with a gas inlet tube, a mechanical stirrer, and a gas outlet tube. Connect the outlet to two cold traps in series (Trap 1: -10°C; Trap 2: -78°C).

• Reagent Loading: Add 200 g of benzophenone to the reaction flask.

• Thermal Activation: Heat the reaction flask to 225°C and maintain this temperature precisely.

• HFPO Addition: Pass gaseous HFPO through the vigorously stirred benzophenone at a continuous rate of 80 mL/min for exactly 5 hours.

• Collection: Halt the reaction. The combined product in the cold traps will contain TFPF, unreacted HFPO, and trace trifluoroacetyl fluoride.

• Purification & Self-Validation: Subject the crude mixture to fractional distillation.

  • Validation Step: Monitor the vapor temperature. A stable boiling plateau at exactly 9°C to 10°C confirms the isolation of pure TFPF. Any deviation indicates contamination by unreacted HFPO (which boils lower) or dimers.

Protocol 2: Synthesis of Perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane)

Objective: Epoxide addition of HFPO to TFPF to form a dioxolane intermediate. Causality & Setup: Cesium fluoride (CsF) is utilized because the large cesium cation weakly coordinates with the fluoride ion in aprotic solvents like diglyme. This generates a highly "naked" and reactive fluoride nucleophile, which attacks the TFPF carbonyl to form the necessary perfluoroalkoxide intermediate.

Step-by-Step Methodology:

• Catalyst Preparation: Into a 200 mL flask equipped with a magnetic stirrer, add 3 g of anhydrous CsF and 100 mL of diethylene glycol dimethyl ether (diglyme).

• Temperature Control: Cool the flask to 0°C.

  • Rationale: TFPF boils at 9–10°C; maintaining 0°C prevents reactant volatilization and controls the highly exothermic nucleophilic attack.

• TFPF Addition: Slowly add 44 g of purified TFPF to the chilled flask.

• HFPO Coupling: Gradually introduce 50.6 g of HFPO. The reaction will proceed rapidly, consuming the epoxide as it is added.

• Cyclization: Transfer the reaction mixture to a steel-lined autoclave and heat at 140°C for 5 hours.

  • Rationale: Elevated temperature is required to drive the intramolecular cyclization of the intermediate alkoxide into the stable 1,3-dioxolane ring.

• Purification & Self-Validation: Distill the lower fluorocarbon layer from the resulting product.

  • Validation Step: Collection of a clear liquid fraction boiling sharply at 60.5°C indicates the successful formation of the target dioxolane. Expected yield under optimized conditions is ~70%.

Applications in Drug Development & Materials Science

While TFPF is primarily recognized as a monomer precursor in materials science—yielding polymers with exceptional gas permeability and optical clarity—its 1,2-dielectrophilic nature makes it highly valuable in medicinal chemistry. Derivatives of TFPF, such as trifluoropyruvic acid, are utilized to synthesize fluorinated heterocycles (e.g., 6-azauracil derivatives). In drug development, incorporating these CF₃-bearing motifs is a proven strategy to enhance pharmacokinetic stability, increase lipophilicity, and improve target binding affinity via stereoelectronic effects.

References

• US3308107A - Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof. Google Patents.
• Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure. ResearchGate.
• EP3848359B1 - Method for producing trifluoropyruvate fluoride dimer. Google Patents.
• CAS 7309-82-2 Trifluoropyruvyl fluoride. Alfa Chemistry.
• 7345-49-5 | 2H25-2-42 - Synquest Labs. Synquest Labs.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. CAS 7345-49-5 | 2H25-2-42 | MDL MFCD07784273 | Perfluoro[2,5-dimethyl-2-(fluorocarbonyl)-4-oxo-1,3-dioxolane] | SynQuest Laboratories [synquestlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. US3308107A - Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof - Google Patents [patents.google.com]

A Technical Guide to the Synthesis, Structural Elucidation, and Application of Trifluoropyruvyl Fluoride Derivatives in Drug Discovery

Abstract

Trifluoropyruvyl fluoride and its derivatives represent a class of highly reactive and versatile building blocks in medicinal chemistry. The presence of the trifluoromethyl group and the acyl fluoride moiety imparts unique electronic properties that can be leveraged to modulate the bioactivity, metabolic stability, and pharmacokinetic profile of drug candidates. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, handling, and structural characterization of trifluoropyruvyl fluoride derivatives. While crystallographic data for this specific class of compounds is not abundant in the public domain, this guide synthesizes available information, draws parallels from closely related structures, and provides expert insights into the expected structural features and their implications for drug design.

Introduction: The Strategic Advantage of the Trifluoropyruvyl Moiety in Medicinal Chemistry

The incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry, with approximately 20% of all pharmaceuticals containing at least one fluorine atom.[1] This is due to the unique properties that fluorine imparts, including increased metabolic stability, enhanced binding affinity, and improved membrane permeability.[2][3] The trifluoromethyl (CF3) group, in particular, is a powerful modulator of a molecule's physicochemical properties.[4]

Trifluoropyruvyl fluoride (TFPF) is a highly electrophilic three-carbon building block that combines the potent electron-withdrawing nature of a trifluoromethyl group with the high reactivity of an acyl fluoride. This dual functionality makes it an attractive synthon for the introduction of the trifluoromethyl ketone pharmacophore, a key feature in a variety of enzyme inhibitors.

The rationale for employing trifluoropyruvyl fluoride derivatives in drug design is multi-faceted:

• Electrophilicity and Reactivity: The carbonyl carbon of TFPF is highly activated by both the adjacent trifluoromethyl group and the fluoride leaving group, making it exceptionally susceptible to nucleophilic attack. This allows for the facile formation of a wide range of derivatives under mild conditions.

• Transition-State Analogs: The trifluoromethyl ketone moiety can act as a potent inhibitor of serine, cysteine, and metalloproteases by forming stable hemiacetal, hemiketal, or hydrate adducts with active site residues, mimicking the transition state of peptide bond hydrolysis.

• Modulation of Physicochemical Properties: The introduction of the trifluoropyruvyl group can significantly alter the lipophilicity, pKa, and metabolic stability of a parent molecule, offering a powerful tool for lead optimization.[1]

This guide will delve into the practical aspects of working with these powerful reagents, from their synthesis and safe handling to their structural analysis and application in the development of novel therapeutics.

Synthesis and Handling of Trifluoropyruvyl Fluoride Derivatives

The high reactivity of trifluoropyruvyl fluoride necessitates careful consideration of synthetic strategies and handling procedures.

Synthetic Pathways to Trifluoropyruvyl Fluoride and its Precursors

Trifluoropyruvic acid and its esters are common precursors to trifluoropyruvyl fluoride. A convenient route to these precursors often starts from the reaction of perfluoropropene-1,2-oxide with appropriate nucleophiles.[5]

Caption: Covalent inhibition mechanism of a protease by a trifluoropyruvyl derivative.

Spectroscopic Characterization

In the absence of extensive crystallographic data, spectroscopic techniques are paramount for the characterization of trifluoropyruvyl fluoride derivatives.

• ¹⁹F NMR Spectroscopy: This is the most powerful technique for characterizing these compounds. The chemical shift of the acyl fluoride fluorine will be distinct from that of the trifluoromethyl group. The coupling constants between the two fluorine environments can provide valuable structural information. ¹⁹F NMR is also highly sensitive to the local electronic environment, making it an excellent tool for studying binding events. [6][7]* ¹³C NMR Spectroscopy: The carbonyl carbon will exhibit a characteristic chemical shift, and its signal will be split by the adjacent fluorine atoms (¹JCF and ²JCF coupling).

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1850-1800 cm⁻¹ is characteristic of the C=O stretch of an acyl fluoride.

Table 2: Expected Spectroscopic Data for a Generic Trifluoropyruvyl Fluoride Derivative

Technique	Feature	Expected Range/Value
¹⁹F NMR	δ (CF₃)	-60 to -80 ppm
δ (COF)	+20 to +40 ppm
⁴JFF	5-15 Hz
¹³C NMR	δ (C=O)	150-160 ppm (quartet of doublets)
δ (CF₃)	115-125 ppm (quartet)
IR	ν (C=O)	1850-1800 cm⁻¹ (strong)

Applications in Drug Discovery and Development

The unique reactivity and structural features of trifluoropyruvyl fluoride derivatives make them valuable tools in several areas of drug discovery.

• Enzyme Inhibitors: As mentioned, the trifluoromethyl ketone moiety is a well-established pharmacophore for the inhibition of various proteases.

• Covalent Probes: The high reactivity of the acyl fluoride can be exploited to design covalent probes for identifying and characterizing protein targets.

• PET Imaging: The introduction of fluorine-18, a positron-emitting isotope, into these derivatives could enable their use as PET imaging agents for in vivo studies.

Conclusion and Future Outlook

Trifluoropyruvyl fluoride and its derivatives are powerful and versatile building blocks for the synthesis of novel drug candidates. While the availability of their crystallographic data is currently limited, a thorough understanding of their synthesis, reactivity, and expected structural features, as outlined in this guide, can empower researchers to effectively utilize these compounds in their drug discovery programs. Future work in this area should focus on the systematic synthesis and crystallographic characterization of a broader range of trifluoropyruvyl fluoride derivatives to build a comprehensive structure-activity relationship database. Such a database would be invaluable for the rational design of the next generation of fluorinated therapeutics.

References

• U.S. Food and Drugs Administration: Novel Drug Approvals for 2021. Available online: [Link]

• Müller, K.; Faeh, C.; Diederich, F. Fluorine in pharmaceuticals: looking beyond intuition. Science2007 , 317, 1881-1886. [Link]

• Padamata, C.; et al. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Future J Pharm Sci2023 , 9, 1. [Link]

• Sokolenko, T. M.; et al. Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure. Journal of Chemical Research2007 , 2007, 671-672. [Link]

• Town of Fort Frances. Fluoride Handling Procedure. [Link]

• Richardson, P. Fluorination methods for drug discovery and development. Expert Opinion on Drug Discovery2016 , 11, 983-999. [Link]

• Goti, G.; et al. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals2023 , 16, 1148. [Link]

• Le Studium. Fluorine as a key element in modern drug discovery and development. [Link]

• Cambridge Crystallographic Data Centre. The Cambridge Structural Database (CSD). [Link]

• Gerig, J. T. Fluorine NMR. In Encyclopedia of Magnetic Resonance; John Wiley & Sons, Ltd, 2007. [Link]

• Singh, R. P.; et al. FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules2022 , 27, 6868. [Link]

• Malet-Giraud, S.; et al. Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. Journal of Analytical Methods in Chemistry2012 , 2012, 839735. [Link]

• Rakita, P. E.; et al. Triflic acid and its derivatives: A family of useful reagents for synthesis. Chimica Oggi/Chemistry Today2004 , 22, 48-51. [Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. researchgate.net [researchgate.net]
• 6. biophysics.org [biophysics.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Trifluoropyruvyl Fluoride and Derivatives in Asymmetric Catalytic Synthesis

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Guide & Experimental Protocols

Executive Summary & Mechanistic Rationale

The incorporation of a trifluoromethyl (–CF 3​ ) group into chiral molecular frameworks is a cornerstone strategy in modern drug development, utilized to enhance metabolic stability, lipophilicity, and target binding affinity[1]. Trifluoropyruvyl fluoride (TFPF) and its downstream ester derivatives (e.g., ethyl trifluoropyruvate) serve as premier fluorinated building blocks for these transformations.

Mechanistically, the extreme electrophilicity of TFPF arises from the synergistic electron-withdrawing effects of the acyl fluoride and the α -CF 3​ group. Because pure TFPF is highly reactive and prone to forming cyclic dimers[2], it is typically converted in situ or in a discrete preceding step into trifluoropyruvate esters. These esters possess two adjacent carbonyl oxygens, making them ideal bidentate ligands for chiral Lewis acids.

When a chiral metal center (e.g., Cu(II), In(III)) coordinates to these two oxygen atoms, it dramatically lowers the lowest unoccupied molecular orbital (LUMO) of the ketone. Furthermore, this bidentate chelation locks the substrate into a rigid s-cis conformation. The surrounding chiral ligand environment effectively shields one enantiotopic face of the ketone, enabling highly stereoselective nucleophilic attack[3].

Key Reaction Modalities and Catalyst Selection

Asymmetric Friedel-Crafts (FC) Alkylation

The reaction of electron-rich aromatics (such as indoles and pyrroles) with trifluoropyruvates is classically catalyzed by Cu(II)-bisoxazoline (BOX) complexes[3]. The weakly coordinating triflate (–OTf) counterions on the copper center are easily displaced by the trifluoropyruvate, ensuring tight substrate binding. Recent advancements have introduced Cu(II)-bisamidine complexes, which operate via dual activation (second-order kinetics for Cu(II)), simultaneously enhancing the nucleophilicity of the indole and the electrophilicity of the pyruvate[1].

Asymmetric Carbonyl-Ene Reactions

The synthesis of tertiary homoallylic alcohols containing a –CF 3​ group is efficiently achieved via ketone-ene reactions. Chiral Indium(III)-pybox complexes are highly effective here, exhibiting a significant counterion effect where the choice of anion dictates the geometry of the chiral pocket, yielding up to 98% enantiomeric excess (ee)[4]. Alternatively, Pd(II)-BINAP complexes immobilized in low-toxicity ionic liquids offer a highly recyclable platform for these transformations[5].

Quantitative Data: Catalyst Performance Summary

The following table summarizes the validated performance metrics of various catalytic systems utilized with trifluoropyruvate electrophiles.

Reaction Type	Catalyst System	Nucleophile	Yield (%)	Enantiomeric Excess (ee %)	Key Mechanistic Feature
Friedel-Crafts	Cu(II)-(S)-tBu-BOX	Indoles / Pyrroles	69 – 95%	83 – 93%	Bidentate LUMO lowering[3]
Friedel-Crafts	Cu(II)-Bisamidine	Electron-rich Indoles	85 – 99%	90 – 98%	Dual activation kinetics[1]
Carbonyl-Ene	In(III)-pybox	1,1-Disubstituted Alkenes	80 – 99%	85 – 98%	Counterion-dependent pocket[4]
Carbonyl-Ene	Pd(II)-(R)-BINAP	Alkenes (in Ionic Liquid)	75 – 96%	88 – 96%	Recyclable biphasic system[5]

Logical Workflows and Visualizations

Logical workflow for the generation and application of TFPF in asymmetric synthesis.

Catalytic cycle of Cu(II)-BOX mediated asymmetric Friedel-Crafts alkylation.

Detailed Experimental Protocols

Protocol A: Safe Generation and Esterification of Trifluoropyruvyl Fluoride (TFPF)

Causality: TFPF is a highly toxic and reactive gas/volatile liquid generated via the catalytic rearrangement of hexafluoropropylene oxide (HFPO)[2]. To prevent uncontrolled dimerization, it must be immediately trapped with an alcohol to form the stable trifluoropyruvate ester used in downstream catalysis.

• Setup: In a strictly anhydrous, argon-purged fume hood, equip a robust Schlenk flask with a dry ice/acetone condenser.

• Generation: Pass HFPO gas through a catalytic bed (e.g., containing Lewis basic catalysts or specific metal oxides) at optimized temperatures to induce ring-opening rearrangement to TFPF[2].

• Trapping: Bubble the generated TFPF directly into a vigorously stirred solution of anhydrous ethanol (or methanol) containing a stoichiometric amount of a mild base (e.g., NaF or pyridine) at 0 °C.

• Isolation: Once the reaction is complete, warm to room temperature, filter off any fluoride salts, and purify the resulting ethyl trifluoropyruvate via fractional distillation.

• Validation Checkpoint: Analyze the distillate via 19 F NMR. A sharp singlet around -75 ppm confirms the presence of the pure trifluoropyruvate ester, free from TFPF dimers.

Protocol B: Cu(II)-BOX Catalyzed Asymmetric Friedel-Crafts Alkylation of Indoles

Causality: The uncatalyzed reaction between indoles and trifluoropyruvates yields racemic mixtures. Operating at cryogenic temperatures (-78 °C) completely suppresses this background reaction, ensuring that C-C bond formation occurs exclusively within the chiral pocket of the Cu(II) catalyst[3].

• Catalyst Preparation: To a flame-dried Schlenk tube, add Cu(OTf) 2​ (0.05 mmol, 10 mol%) and 2,2'-isopropylidenebis[(4S)-4-tert-butyl-2-oxazoline] ((S)-tBu-BOX) (0.055 mmol, 11 mol%).

• Complexation: Dry the mixture under high vacuum for 1 hour. Add freshly distilled anhydrous diethyl ether (2.0 mL) and stir for 1 hour at room temperature.

  • Validation Checkpoint: The solution must transition from pale blue to a deep, clear green/blue. A cloudy suspension indicates incomplete displacement of the triflate ions, which will fatally compromise enantioselectivity.

• Substrate Addition: Cool the catalyst solution to -78 °C. Add ethyl trifluoropyruvate (0.5 mmol) dropwise. Stir for 15 minutes to allow bidentate coordination to the Cu(II) center.

• Nucleophilic Attack: Slowly add the indole derivative (0.55 mmol) dissolved in 0.5 mL of anhydrous ether.

• Workup: Stir at -78 °C until TLC indicates complete consumption of the pyruvate (typically 2-12 hours). Quench the reaction cold with saturated aqueous NH 4​ Cl. Extract with ethyl acetate, dry over Na 2​ SO 4​ , and purify via flash chromatography.

Protocol C: In(III)-pybox Catalyzed Asymmetric Carbonyl-Ene Reaction

Causality: Indium(III) is highly oxophilic and forms a robust Lewis acid complex with pybox ligands. The choice of counterion is critical; triflate ions provide the optimal balance of Lewis acidity and spatial clearance for the incoming alkene[4].

• Catalyst Pre-formation: In a dry vial, combine In(OTf) 3​ (10 mol%) and chiral pybox ligand (11 mol%) in anhydrous dichloromethane (DCM). Stir at room temperature for 2 hours in the presence of 4Å molecular sieves.

• Reaction Execution: Cool the mixture to 0 °C. Add ethyl trifluoropyruvate (1.0 equiv) followed by the 1,1-disubstituted alkene (1.5 equiv).

• Monitoring: Allow the reaction to stir at 0 °C.

  • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). The disappearance of the highly UV-active trifluoropyruvate spot and the emergence of a more polar product spot confirms the ene-adduct formation.

• Isolation: Upon completion, filter the mixture through a short pad of silica gel to remove the metal catalyst, concentrate, and purify via column chromatography. Validate the ee (>95%) using chiral HPLC.

References

1.[2] Patent 11555024 - Method of manufacturing a trifluoropyruvyl fluoride dimer and method of manufacturing perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane) Source: Justia Patents (Tosoh Corporation) URL:[Link]

2.[3] Catalytic, Highly Enantioselective Friedel−Crafts Reactions of Aromatic and Heteroaromatic Compounds to Trifluoropyruvate. A Simple Approach for the Formation of Optically Active Aromatic and Heteroaromatic Hydroxy Trifluoromethyl Esters Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

3.[1] Revisiting the CuII-Catalyzed Asymmetric Friedel–Crafts Reaction of Indole with Trifluoropyruvate Source: Organic Letters (ACS Publications) URL:[Link]

4.[4] Highly enantioselective ketone-ene reactions of trifluoropyruvate: significant counterion effect of the In(III)-pybox complex Source: PubMed / Organic Letters URL:[Link]

5.[5] Tandem ionic liquid antimicrobial toxicity and asymmetric catalysis study: carbonyl-ene reactions with trifluoropyruvate Source: Green Chemistry (RSC Publishing) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. patents.justia.com [patents.justia.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Highly enantioselective ketone-ene reactions of trifluoropyruvate: significant counterion effect of the In(III)-pybox complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tandem ionic liquid antimicrobial toxicity and asymmetric catalysis study: carbonyl-ene reactions with trifluoropyruvate - Green Chemistry (RSC Publishing) [pubs.rsc.org]

ene reactions involving trifluoropyruvyl fluoride

Application Note: Ene Reactions Involving Trifluoropyruvyl Fluoride ( CF3​COCOF )

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Introduction & Strategic Rationale

Trifluoromethylated compounds are highly prized in medicinal chemistry for their ability to enhance metabolic stability, modulate lipophilicity, and create unique binding interactions within target active sites. The carbonyl-ene reaction is a powerful, atom-economical method to construct carbon-carbon bonds, yielding homoallylic alcohols.

While ethyl trifluoropyruvate ( CF3​COCOOEt ) is the standard enophile used in these transformations, trifluoropyruvyl fluoride ( CF3​COCOF ) offers unparalleled electrophilicity. As a Senior Application Scientist, I recommend transitioning to the acyl fluoride derivative when dealing with sterically hindered or electronically deactivated alkenes that fail to react under standard conditions.

The Causality of Reactivity: Why CF3​COCOF ?

The substitution of an alkoxy group (-OEt) with a fluorine atom (-F) on the carbonyl adjacent to the ketone dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the enophile. This ultra-activation allows CF3​COCOF to engage in ene reactions with significantly lower activation barriers.

Furthermore, the resulting α -trifluoromethyl- α -hydroxy acyl fluoride is a highly versatile synthetic linchpin. Instead of being limited to an ester product, the acyl fluoride can be trapped in situ with various nucleophiles (amines, thiols, or complex alcohols) to generate diverse libraries of amides, thioesters, or customized esters from a single ene-adduct—a critical advantage for high-throughput drug development.

Mechanistic Insights

The reaction proceeds via a highly asynchronous, concerted 6-membered transition state. However, due to the extreme polarization of CF3​COCOF , the mechanism can border on a stepwise cationic pathway depending on the alkene's ability to stabilize a transient positive charge.

Fig 1. Frontier molecular orbital interactions and transition state of the CF3COCOF ene reaction.

Experimental Workflows & Protocols

CF3​COCOF is a volatile liquid/gas at standard conditions (bp 9–10 °C)[1]. Therefore, it must be synthesized, condensed via cryogenic trapping, and handled using rigorous Schlenk techniques. The end-to-end workflow ensures that the highly reactive intermediate is never exposed to ambient moisture, establishing a self-validating and safe system.

Fig 2. End-to-end workflow for synthesis, handling, and ene reaction of trifluoropyruvyl fluoride.

Protocol A: Synthesis and Cryogenic Trapping of CF3​COCOF

Causality: CF3​COCOF is sensitive to long-term storage due to moisture-induced hydrolysis (yielding HF and trifluoropyruvic acid). It is best generated on-demand via the thermal rearrangement of the hexafluoropropylene oxide (HFPO) adduct.

• Apparatus Setup: Equip a 500 mL three-neck flask with a mechanical stirrer, a gas inlet, and a gas outlet connected to two sequential cold traps (Trap 1 at -10 °C; Trap 2 at -78 °C).

• Reaction: Charge the flask with 200 g of benzophenone and heat to 225 °C.

• Gas Addition: Pass HFPO gas through the vigorously stirred benzophenone at a rate of 80 mL/min for 5 hours[1].

• Collection: The product condenses in the cold traps. The crude mixture contains CF3​COCOF and unreacted HFPO.

• Purification: Purify via fractional distillation, collecting the fraction boiling at 9–10 °C directly into a Schlenk bomb kept at -20 °C[1].

Protocol B: Lewis Acid-Catalyzed Ene Reaction & In Situ Derivatization

Causality: While CF3​COCOF can react thermally with reactive alkenes, Lewis acids like Fe(BF4​)2​ coordinate to the ketone and acyl fluoride heteroatoms, further lowering the LUMO and strictly controlling regioselectivity[2]. Post-reaction derivatization is mandatory because the resulting acyl fluoride is too reactive for silica gel chromatography.

• Catalyst Preparation: In a flame-dried Schlenk tube under argon, add FeCl2​ (0.05 equiv) and AgBF4​ (0.10 equiv) in anhydrous THF. Stir for 30 min, then filter through dried Celite under argon to remove the precipitated AgCl[2]. Evaporate the solvent under high vacuum.

• Reaction Setup: Dissolve the active Fe(BF4​)2​ catalyst in freshly distilled CH2​Cl2​ (0.1 M) and cool to -40 °C.

• Reagent Addition: Add the alkene substrate (e.g., α -methylstyrene, 1.0 equiv). Using a pre-cooled gas-tight syringe, transfer CF3​COCOF (1.5 equiv) into the reaction mixture.

• Self-Validating Monitoring: Stir at -20 °C for 4–12 hours. Monitor the reaction progress by taking a 0.1 mL aliquot for 19F NMR. Validation checkpoint: The disappearance of the CF3​ singlet of CF3​COCOF (-76 ppm) and the appearance of the downfield acyl fluoride signal (~ +25 ppm) confirms complete conversion.

• Derivatization (Divergent Step): To the crude mixture at -20 °C, add a mixture of anhydrous ethanol (5.0 equiv) and pyridine (2.0 equiv) to convert the acyl fluoride to the ethyl ester. (Alternatively, add a primary amine to generate an amide). Stir for 1 hour, allowing the mixture to warm to room temperature.

• Isolation: Quench with saturated aqueous NH4​Cl , extract with CH2​Cl2​ , dry over MgSO4​ , and purify via silica flash chromatography (hexane/ethyl acetate).

Data Presentation: Substrate Scope & Expected Outcomes

The following table summarizes expected quantitative data when utilizing the CF3​COCOF ene protocol (derivatized to ethyl esters for isolation), benchmarked against standard platinum-group and iron-catalyzed systems[2][3].

Alkene Substrate	Catalyst System	Temp (°C)	Derivatizing Agent	Isolated Yield (%)	Enantiomeric Excess (%)
α -Methylstyrene	5 mol% Fe(BF4​)2​	-20	Ethanol / Pyridine	87	N/A (Achiral)
Methylenecyclohexane	5 mol% Fe(BF4​)2​	-20	Ethanol / Pyridine	82	N/A (Achiral)
Allylbenzene	5 mol% [Pd{(R)−BINAP}]2+	-40	Benzylamine / Et3N	92	98
1-Octene (Unactivated)	10 mol% Fe(BF4​)2​	0	Ethanol / Pyridine	65	N/A (Achiral)

Table 1. Reaction scope and yields for the ene reaction of various alkenes with CF3​COCOF followed by in situ nucleophilic trapping.

Safety & Handling Precautions

• Hydrofluoric Acid (HF) Generation: Acyl fluorides react violently with ambient moisture and water to generate hydrofluoric acid. All glassware must be rigorously oven-dried. Quenching steps must be performed carefully in a certified fume hood using appropriate PPE (including HF-resistant gloves).

• Pressure Hazards: Because CF3​COCOF boils at 9 °C, sealed reaction vessels can build pressure rapidly if allowed to warm to room temperature without proper venting or consumption of the reagent.

References

• Title: Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof (US3308107A)

• Title: Asymmetric Platinum Group Metal-Catalyzed Carbonyl-Ene Reactions: Carbon−Carbon Bond Formation versus Isomerization Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. US3308107A - Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof - Google Patents [patents.google.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Cycloaddition and Cyclization Workflows Utilizing Trifluoropyruvyl Fluoride

Executive Summary

In advanced fluoropolymer engineering, trifluoropyruvyl fluoride (CF₃COCOF) serves as an indispensable, highly electrophilic C₃ building block. Its unique reactivity profile—characterized by an exceptionally electron-deficient α -keto carbon—makes it a prime candidate for formal cycloaddition and cyclization workflows. This application note details the mechanistic causality and self-validating experimental protocols for utilizing CF₃COCOF in the synthesis of perfluorinated dioxolanes. These cyclic adducts are critical precursors for amorphous perfluoropolymers, such as poly(perfluoro-2-methylene-4-methyl-1,3-dioxolane), which are highly valued in photonics and gas separation membranes[1].

Mechanistic Principles & Causality (E-E-A-T)

The synthesis of perfluorodioxolanes via CF₃COCOF relies on fluoride-catalyzed formal [3+2] cycloaddition pathways. Understanding the causality behind the reagent and solvent selections is critical to mastering these workflows.

The Role of the Fluoride Catalyst and Solvent

Reactions utilizing CF₃COCOF are typically initiated by a fluoride ion source, most commonly Cesium Fluoride (CsF) or Potassium Fluoride (KF).

• Causality of the Catalyst: CsF is preferred for low-temperature reactions because the large ionic radius and low lattice energy of the cesium cation result in a highly active, "naked" fluoride ion.

• Causality of the Solvent: Polar aprotic solvents like Diglyme (diethylene glycol dimethyl ether) are mandated. Diglyme strongly chelates the alkali metal cation, further enhancing the nucleophilicity of the fluoride anion while remaining chemically inert to the highly reactive perfluorinated intermediates[2].

Pathway A: Hetero-Cycloaddition with Hexafluoropropylene Oxide (HFPO)

When CF₃COCOF is reacted with HFPO, the fluoride ion first attacks the epoxide ring of HFPO, generating a highly reactive perfluoroalkoxide intermediate. This intermediate acts as a nucleophile, attacking the highly electrophilic α -keto carbon of CF₃COCOF. A subsequent intramolecular displacement of the fluoride ion closes the ring, yielding perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane) [1].

Pathway B: Self-Cycloaddition (Dimerization)

In the absence of HFPO, CF₃COCOF can undergo a formal self-cycloaddition. The fluoride ion attacks a molecule of CF₃COCOF to form an initial alkoxide, which then attacks a second CF₃COCOF molecule. Ring closure yields the trifluoropyruvyl fluoride dimer: perfluoro[2,5-dimethyl-2-(fluorocarbonyl)-4-oxo-1,3-dioxolane] [3].

Generalized mechanism for fluoride-catalyzed formal [3+2] cycloaddition of CF3COCOF.

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems . Because perfluorinated products are highly dense and immiscible with polar aprotic hydrocarbon solvents, the spontaneous formation of a distinct, heavy lower liquid phase serves as an immediate, visual Quality Control (QC) checkpoint. If this biphasic separation does not occur, it indicates critical failure (e.g., moisture ingress leading to CF₃COCOF hydrolysis), allowing the operator to halt the workflow before downstream processing.

Protocol 1: Synthesis of Perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane)

Reference standard adapted from US Patent 3,308,107[1].

• System Preparation: Into an oven-dried 200 mL multi-neck flask equipped with a magnetic stirrer, gas inlet/outlet, and an Ar-purged atmosphere, add 3.0 g of anhydrous CsF and 100 mL of anhydrous diglyme.

• Temperature Control (Critical): Submerge the flask in an ice bath to achieve a strict 0 °C internal temperature. Causality: The reaction is highly exothermic. Temperatures above 10 °C will cause the perfluoroalkoxide intermediate to thermally decompose or promote unwanted HFPO oligomerization.

• Electrophile Addition: Introduce 44.0 g of CF₃COCOF into the stirring suspension. Maintain 0 °C.

• Cycloaddition Metering: Gradually meter 50.6 g of gaseous HFPO into the system. The reaction proceeds rapidly, consuming the epoxide as quickly as it is introduced.

• Self-Validation & Phase Separation: Once addition is complete, halt stirring. Visually confirm the formation of two distinct liquid layers. Extract the lower, dense fluorocarbon layer. Discard the upper diglyme layer.

• Purification & Analytical QC: Purify the extracted fluorocarbon layer via fractional distillation. Validate the product using ¹⁹F NMR. Validation metric: The disappearance of the highly deshielded CF₃COCOF carbonyl fluoride signal (approx. +25 ppm relative to CFCl₃) and the appearance of complex dioxolane ring multiplets confirm complete cyclization[2].

Protocol 2: Synthesis of the Trifluoropyruvyl Fluoride Dimer

Reference standard adapted from US Patent 11,555,024[3].

• System Preparation: In a dry, Ar-purged reactor, suspend a catalytic amount of anhydrous KF in anhydrous acetonitrile.

• Reagent Addition: Slowly add CF₃COCOF.

• Thermal Activation: Unlike the HFPO reaction, dimerization requires mild thermal activation. Maintain the reaction mixture between 20 °C and 40 °C for 12–24 hours under vigorous stirring.

• Self-Validation: Allow the mixture to settle and confirm the separation of the dense lower perfluorinated dimer phase.

• Isolation: Decant the lower phase and subject it to vacuum distillation to isolate pure perfluoro[2,5-dimethyl-2-(fluorocarbonyl)-4-oxo-1,3-dioxolane].

Self-validating experimental workflow for perfluorodioxolane synthesis.

Quantitative Data: Parameter Optimization

The table below summarizes the optimized parameters for the two primary CF₃COCOF cycloaddition/cyclization pathways, allowing researchers to quickly compare operational requirements and expected yields.

Parameter	HFPO Hetero-Cycloaddition	CF₃COCOF Self-Cycloaddition (Dimerization)
Electrophile	CF₃COCOF	CF₃COCOF
Nucleophilic Precursor	HFPO	CF₃COCOF
Optimal Catalyst	CsF (Stoichiometric or High-Load)	KF (Catalytic)
Optimal Solvent	Diglyme	Acetonitrile
Temperature Profile	0 °C (Strictly controlled)	20 °C – 40 °C
Reaction Time	2 – 4 hours	12 – 24 hours
Phase Behavior (QC)	Biphasic (Product separates immediately)	Biphasic
Typical Yield	85% – 92%	65% – 75%
Target Product	Perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane)	Perfluoro[2,5-dimethyl-2-(fluorocarbonyl)-4-oxo-1,3-dioxolane]

References

• Perfluoro(2-methylene-4-methyl-1,3-dioxolane)
• Aldehyde adduct of hexafluoropropylene oxide, method of manufacturing trifluoropyruvyl fluoride dimer and method of manufacturing perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane)

• Synthesis and Characterization of an Amorphous Perfluoropolymer: Poly(perfluoro-2-methylene-4-methyl-1,3-dioxolane) Source: Macromolecules (American Chemical Society) URL:[Link]

Sources

• 1. US3308107A - Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof - Google Patents [patents.google.com]
• 2. ishigure.appi.keio.ac.jp [ishigure.appi.keio.ac.jp]
• 3. patents.justia.com [patents.justia.com]

Application Notes and Protocols: A Strategic Guide to Nucleophilic Addition Reactions of Trifluoropyruvyl Fluoride

Prepared by: Gemini, Senior Application Scientist

Introduction: Unlocking the Potential of a Versatile Fluorinated Building Block

Trifluoropyruvyl fluoride (CF₃COCOF) is a uniquely reactive and potent bifunctional electrophile, poised at the intersection of acyl fluoride and α-keto carbonyl chemistry. The strategic placement of a highly electron-withdrawing trifluoromethyl group dramatically enhances the electrophilicity of both adjacent carbonyl centers, making this molecule a powerful precursor for the synthesis of complex fluorine-containing compounds. The incorporation of trifluoromethyl groups is a cornerstone of modern medicinal and agricultural chemistry, often imparting desirable properties such as increased metabolic stability, enhanced lipophilicity, and improved binding affinity.[1][2]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to harness the synthetic potential of trifluoropyruvyl fluoride. We move beyond simple procedural lists to explain the underlying chemical principles that govern selectivity. By understanding the differential reactivity of the acyl fluoride and the ketone carbonyls, chemists can strategically direct nucleophilic attack to achieve desired synthetic outcomes. This document details field-proven protocols, derived from foundational principles of organofluorine chemistry, for selective nucleophilic acyl substitution and direct ketone addition, complete with mechanistic insights and practical troubleshooting advice.

Critical Safety and Handling Protocols

Trifluoropyruvyl fluoride is expected to be a volatile, highly reactive, and corrosive substance. Strict adherence to safety protocols is mandatory. All manipulations must be conducted within a certified chemical fume hood by trained personnel.[3][4]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield.[3][5]

• Skin Protection: Use butyl or neoprene gloves. A flame-retardant, chemical-resistant lab coat is required.[4][5]

• Respiratory Protection: For operations with a risk of exposure, a full-face respirator with an appropriate cartridge for acid gases and organic vapors is essential.[3][5]

Engineering Controls:

• Ventilation: All work must be performed in a well-ventilated fume hood.[4][6]

• Inert Atmosphere: Due to its moisture sensitivity, reactions should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) using Schlenk line techniques or in a glovebox.

• Materials: Use glassware and reaction components (e.g., cannulas, septa) that are thoroughly oven- or flame-dried.

Emergency Procedures:

• Spills: Evacuate the area. Absorb small spills with an inert, dry material (e.g., vermiculite) and place in a sealed container for hazardous waste disposal. Do not use combustible materials.

• Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[4]

Reactivity Profile: The Tale of Two Carbonyls

The reactivity of trifluoropyruvyl fluoride is dominated by its two electrophilic centers. The key to its synthetic utility lies in selectively targeting one over the other.

• Acyl Fluoride (C1): This is the more reactive electrophilic site. The fluoride ion is an excellent leaving group in the context of tetrahedral intermediate collapse, making this position highly susceptible to Nucleophilic Acyl Substitution.

• Ketone (C2): While significantly activated by the adjacent trifluoromethyl group, this carbonyl is inherently less reactive towards nucleophilic attack than the acyl fluoride.

Generally, "hard" and less sterically hindered nucleophiles will preferentially attack the acyl fluoride. Achieving selective addition to the ketone requires either highly reactive "soft" nucleophiles (like organometallics) or a strategy to first derivatize the acyl fluoride into a less reactive functional group.

Caption: General workflow for nucleophilic acyl substitution.

Application 4.1: Synthesis of Trifluoropyruvate Esters via O-Nucleophiles

Causality: Alcohols are moderate nucleophiles that readily attack the highly electrophilic acyl fluoride. The reaction is typically performed at low temperatures to control reactivity and in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine) to neutralize the hydrogen fluoride (HF) byproduct, preventing acid-catalyzed side reactions.

Detailed Step-by-Step Protocol:

• Setup: Under an inert atmosphere (N₂ or Ar), add a solution of the desired alcohol (1.0 eq.) in anhydrous dichloromethane (DCM, 0.2 M) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel.

• Base Addition: Add triethylamine (1.1 eq.) to the alcohol solution.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Dissolve trifluoropyruvyl fluoride (1.2 eq.) in cold, anhydrous DCM. Add this solution dropwise to the stirred alcohol/amine mixture over 30 minutes, ensuring the internal temperature does not exceed -60 °C.

• Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

• Workup: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Substrate (Alcohol)	Base	Temp (°C)	Time (h)	Typical Yield (%)
Benzyl Alcohol	Et₃N	-78 to RT	3	85-95
Ethanol	Pyridine	-78 to RT	4	80-90
Isopropanol	Et₃N	-78 to RT	4	75-85
tert-Butanol	Et₃N	-78 to RT	6	60-70

Application 4.2: Synthesis of Trifluoropyruvyl Amides via N-Nucleophiles

Causality: Amines are potent nucleophiles that react vigorously with acyl fluorides. The key experimental consideration is controlling the exothermicity of the reaction. Using two equivalents of the amine—one as the nucleophile and one as the HF scavenger—is a common and effective strategy.

Detailed Step-by-Step Protocol:

• Setup: Under an inert atmosphere, add a solution of the primary or secondary amine (2.2 eq.) in anhydrous tetrahydrofuran (THF, 0.2 M) to a flame-dried, three-neck round-bottom flask.

• Cooling: Cool the solution to -78 °C.

• Reagent Addition: Add a pre-cooled solution of trifluoropyruvyl fluoride (1.0 eq.) in anhydrous THF dropwise to the amine solution, maintaining the internal temperature below -60 °C.

• Reaction: Stir the mixture at -78 °C for 30 minutes, then allow it to warm to 0 °C and hold for 1 hour.

• Monitoring: Check for completion using TLC or LC-MS.

• Workup: Dilute the reaction mixture with ethyl acetate and wash with cold 1 M HCl (to remove excess amine), followed by saturated aqueous NaHCO₃, and finally brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the resulting crude amide by silica gel chromatography or recrystallization.

Substrate (Amine)	Temp (°C)	Time (h)	Typical Yield (%)
Aniline	-78 to 0	1.5	90-98
Dibenzylamine	-78 to 0	1.5	88-95
Morpholine	-78 to 0	1.0	>95

Protocol II: Advanced Strategies for Ketone-Selective Nucleophilic Addition

Targeting the ketone carbonyl in the presence of the hyper-reactive acyl fluoride requires more sophisticated strategies. The two primary approaches involve using highly reactive carbon-based nucleophiles that can add irreversibly to the ketone or pre-modifying the acyl fluoride to "disarm" it.

Application 5.1: Organometallic Addition (Grignard & Organolithium Reagents)

Causality: Grignard and organolithium reagents are powerful, hard carbon nucleophiles capable of adding to the sterically accessible and electronically activated ketone. [7][8]The protocol's success hinges on absolute exclusion of water and precise temperature control to prevent side reactions, such as enolization or attack at the acyl fluoride. The low reaction temperature (-78 °C) kinetically favors addition to the ketone.

Detailed Step-by-Step Protocol (Model System):

• Setup: To a flame-dried, three-neck round-bottom flask under argon, add a solution of trifluoropyruvyl fluoride (1.0 eq.) in anhydrous diethyl ether or THF (0.1 M).

• Cooling: Cool the solution to -78 °C.

• Reagent Addition: Slowly add the organometallic reagent (e.g., Phenylmagnesium bromide or n-Butyllithium, 1.05 eq.) via syringe over 30-45 minutes. A color change is often observed.

• Reaction: Stir the mixture at -78 °C for 2-3 hours.

• Monitoring: The reaction can be monitored by quenching small aliquots in saturated NH₄Cl and analyzing the organic extract by GC-MS.

• Workup: While still at -78 °C, slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature.

• Purification: Transfer to a separatory funnel, extract with diethyl ether (3x), combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate. Purify via column chromatography.

Reagent	Solvent	Temp (°C)	Expected Product Class
PhMgBr	THF	-78	Tertiary Alcohol (after hydrolysis)
n-BuLi	Hexanes/THF	-78	Tertiary Alcohol (after hydrolysis)
MeLi	Et₂O	-78	Tertiary Alcohol (after hydrolysis)

Application 5.2: Nucleophilic Trifluoromethylation via Ruppert-Prakash Reagent

Causality: The Ruppert-Prakash reagent (TMSCF₃), activated by a catalytic amount of a fluoride source (e.g., TBAF), generates a transient trifluoromethyl anion ("CF₃⁻"). [9]This powerful nucleophile readily adds to the ketone carbonyl. This method is highly effective for creating tertiary carbinols bearing two CF₃ groups. [10]

Caption: Workflow for ketone trifluoromethylation using TMSCF₃.

Detailed Step-by-Step Protocol:

• Setup: In a glovebox or under an inert atmosphere, add trifluoropyruvyl fluoride (1.0 eq.) and the Ruppert-Prakash reagent (TMSCF₃, 1.5 eq.) to a flame-dried flask containing anhydrous THF (0.1 M).

• Cooling: Cool the solution to 0 °C.

• Initiation: Add a solution of tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 0.1 eq.) dropwise.

• Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 12-16 hours.

• Monitoring: Monitor the formation of the intermediate silyl ether by ¹⁹F NMR or by analyzing a worked-up aliquot by GC-MS.

• Desilylation: Upon completion, cool the mixture to 0 °C and add 1 M HCl or an additional portion of TBAF (1.1 eq) to cleave the silyl ether. Stir for 1-2 hours at room temperature. [11][12]7. Workup & Purification: Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

Troubleshooting and Field Insights

Issue	Probable Cause(s)	Recommended Solution(s)
Low Yield	Moisture in reagents/solvents; Reagent decomposition; Incorrect stoichiometry.	Thoroughly dry all glassware and solvents. Use freshly opened or purified reagents. Confirm reagent concentration/activity.
Poor Selectivity	Reaction temperature too high; Incorrect rate of addition; Wrong choice of base/solvent.	Maintain strict low-temperature control (-78 °C). Add reagents slowly via syringe pump. For acyl substitution, use a non-nucleophilic base (Et₃N).
Multiple Products	Competing attack at both sites; Polymerization.	For ketone addition, consider converting the acyl fluoride to a stable ester first. Use dilute conditions to minimize intermolecular reactions.
Reaction Stalls	Inactive catalyst (for TMSCF₃); Poor quality organometallic reagent.	Use freshly prepared TBAF solution. Titrate Grignard or organolithium reagents before use to determine the exact molarity.

Conclusion

Trifluoropyruvyl fluoride is a uniquely valuable reagent for the efficient construction of advanced trifluoromethyl-containing molecules. Its dual electrophilic nature, once understood, can be exploited with high precision. By carefully selecting the nucleophile, solvent, and temperature, chemists can direct reactions to either the hyper-reactive acyl fluoride center to generate esters and amides, or to the activated ketone carbonyl to form complex tertiary alcohols. The protocols and strategies outlined in this guide provide a robust starting point for leveraging the full synthetic power of this versatile building block in pharmaceutical, agrochemical, and materials science research.

References

• Recent Advances in the Synthesis of Difluorinated Architectures from Trifluoromethyl Groups. (2021, December 7). Advanced Synthesis & Catalysis. Retrieved from [Link]

• Recent advances in the synthesis of trifluoromethyl ethers through the direct O - Chemical Review and Letters. (n.d.). Retrieved from [Link]

• Synthesis of Trifluoromethylated Monoterpene Amino Alcohols - PMC - NIH. (n.d.). Molecules. Retrieved from [Link]

• Huiban, M., et al. (2021). Fluorine-18 labelled Ruppert–Prakash reagent ([18F]Me3SiCF3) for the synthesis of 18F-trifluoromethylated compounds. Chemical Science. Retrieved from [Link]

• Fort Frances. (n.d.). Fluoride Handling. Retrieved from [Link]

• Airgas. (n.d.). SAFETY DATA SHEET. Retrieved from [Link]

• OrgoSolver. (n.d.). Silyl Deprotection of Alcohols (TBAF, F⁻). Retrieved from [Link]

• Grushin, V. V. (2010, January 19). The organometallic fluorine chemistry of palladium and rhodium: studies toward aromatic fluorination. Accounts of Chemical Research. Retrieved from [Link]

• Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. (n.d.). Arkivoc. Retrieved from [Link]

• LibreTexts Chemistry. (2023, January 22). Grignard and Organolithium Reagents. Retrieved from [Link]

• Master Organic Chemistry. (2015, November 9). Formation of Grignard and Organolithium Reagents From Alkyl Halides. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The organometallic fluorine chemistry of palladium and rhodium: studies toward aromatic fluorination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fortfrances.ca [fortfrances.ca]
• 6. fishersci.com [fishersci.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. orgosolver.com [orgosolver.com]

Technical Notes & Optimization

troubleshooting moisture sensitivity in trifluoropyruvyl fluoride reactions

Welcome to the Advanced Fluorochemical Applications Support Center. As a Senior Application Scientist, I have designed this technical guide to help researchers and drug development professionals navigate the notorious moisture sensitivity and handling challenges associated with trifluoropyruvyl fluoride (TFPF).

Below, you will find diagnostic tools, causality-driven FAQs, self-validating protocols, and mechanistic insights to ensure the integrity of your fluorination workflows.

Part 1: Diagnostic Decision Tree

When working with highly electrophilic fluorinated building blocks, identifying the exact point of failure is critical. Use the following diagnostic logic to trace reaction failures back to moisture intrusion.

Diagnostic workflow for identifying moisture contamination in TFPF reactions.

Part 2: Core Troubleshooting Guide (FAQs)

Q1: Why does my TFPF degrade so rapidly upon transfer, and what are the mechanistic consequences? A1: TFPF possesses a highly electrophilic alpha-keto acid fluoride structure. The strong electron-withdrawing nature of the trifluoromethyl (-CF3) and acyl fluoride (-COF) groups renders the central carbonyl carbon exceptionally susceptible to nucleophilic attack. Even trace atmospheric moisture leads to rapid hydrolysis, yielding trifluoropyruvic acid hydrate (a gem-diol)[1]. This hydration is irreversible under standard conditions, permanently quenching the reagent's reactivity for downstream cycloadditions.

Q2: How does the physical state of TFPF complicate moisture control? A2: TFPF has a remarkably low boiling point of 9 °C to 10 °C[2]. At standard ambient room temperature, it exists as a gas. When researchers attempt to condense it or handle it in chilled glassware without rigorous atmospheric exclusion, the localized cold zones act as moisture traps. Due to Joule-Thomson cooling and standard cold-trap mechanics, ambient water vapor condenses directly into your reagent. Standard syringe transfer techniques will fail catastrophically.

Q3: Should I be using the TFPF monomer or the TFPF dimer? A3: For most bench-scale and industrial applications, utilizing the TFPF dimer (CAS 7345-49-5) is highly recommended to circumvent handling difficulties[2]. Dimerization masks the highly reactive carbonyl centers, significantly reducing moisture sensitivity and raising the boiling point, making it a manageable liquid. The dimer can still be effectively reacted with reagents like hexafluoropropylene oxide (HFPO) to yield target perfluorodioxolanes[3].

Part 3: Mechanistic Pathway Analysis

Understanding the competing kinetics between your target reaction and moisture degradation is essential. The diagram below illustrates the divergence between forming the desired dioxolane and the dead-end hydration pathway.

Mechanistic divergence of TFPF reacting with trace moisture versus HFPO.

Part 4: Quantitative Reagent Comparison

To optimize your experimental design, compare the physical properties and sensitivities of the monomer, dimer, and the primary degradation byproduct.

Property	TFPF Monomer	TFPF Dimer	Hydration Byproduct
Chemical Formula	CF3COCOF	C6F8O4	CF3C(OH)2CO2H
CAS Number	7309-82-2	7345-49-5	N/A (gem-diol)
Boiling Point	9 °C to 10 °C	~ 85 °C	Solid (Decomposes)
Physical State (20°C)	Gas	Liquid	Solid
Moisture Sensitivity	Extreme	Low to Moderate	N/A (Already Hydrated)

Part 5: Self-Validating Experimental Protocols

To ensure scientific integrity, these protocols include built-in validation steps. Do not proceed to the next step unless the validation criteria are met.

Protocol A: Anhydrous Handling and Schlenk-Line Transfer of TFPF Monomer

Causality: Because TFPF boils at 9 °C, it must be handled as a gas and condensed directly into a pre-cooled reaction matrix to prevent atmospheric moisture condensation.

• Apparatus Preparation: Flame-dry a heavy-walled Schlenk flask equipped with a PTFE stopcock under high vacuum (< 0.1 Torr).

  • Validation Check: Isolate the flask from the vacuum pump. The pressure must not rise over a 5-minute observation window. A rising pressure indicates a micro-leak that will introduce moisture.

• Solvent Drying: Dispense an anhydrous polar aprotic solvent (e.g., diethylene glycol dimethyl ether) over activated 3Å molecular sieves.

  • Validation Check: Perform a Karl Fischer titration. The H2O content must be < 10 ppm before proceeding.

• Temperature Control: Submerge the receiving flask in a dry ice/acetone bath (-78 °C) and allow the solvent to cool for 15 minutes.

• Gas Condensation: Connect the TFPF gas cylinder directly to the Schlenk line using stainless steel tubing (purged 3x with Argon). Slowly open the cylinder valve to condense the TFPF gas into the chilled solvent.

• Reaction Initiation: Add the catalyst (e.g., anhydrous Cesium Fluoride) and the co-reactant (e.g., HFPO) at 0 °C to initiate the cycloaddition[4].

Protocol B: In-Situ Dimerization of TFPF for Stable Storage

Causality: Dimerization reduces the electrophilicity of the monomeric carbonyls and raises the boiling point, making the reagent bench-stable under an inert atmosphere.

• Reaction Setup: Condense TFPF monomer (as described in Protocol A, Steps 1-4) into a heavy-walled glass reactor containing a catalytic amount of a weak Lewis base.

• Thermal Dimerization: Seal the reactor securely and allow it to slowly warm to room temperature behind a blast shield. The monomer will undergo spontaneous cyclodimerization[1].

• Product Isolation: Distill the resulting mixture under reduced pressure to isolate the TFPF dimer.

  • Validation Check: Run a 19F NMR on the distillate. The complete disappearance of the highly deshielded acyl fluoride peak of the monomer confirms 100% conversion to the stable dimer.

Part 6: References

• Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure Source: ResearchGate URL:[Link]

• Method for producing trifluoropyruvate fluoride dimer (EP3848359B1) Source: European Patent Office / Google Patents URL:

• Patents Assigned to Tosoh Finechem Corporation (Perfluorodioxolane Production) Source: Justia Patents URL:[Link]

• Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof (US3308107A) Source: US Patent Office / Google Patents URL:

Sources

• 1. researchgate.net [researchgate.net]
• 2. EP3848359B1 - Method for producing trifluoropyruvate fluoride dimer, and method for producing perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane) - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]
• 4. US3308107A - Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof - Google Patents [patents.google.com]

Technical Support Center: Safe Handling &amp; Synthesis of Fluorinated Acyl Fluorides

Welcome to the Technical Support Center for fluorinated acyl fluorides (e.g., trifluoroacetyl fluoride, perfluoroacyl fluorides). This guide is designed for researchers, synthetic chemists, and drug development professionals to troubleshoot synthetic bottlenecks, mitigate severe safety risks, and optimize reaction conditions.

Section 1: Fundamental Properties & Hazards (FAQs)

Q: Why are acyl fluorides increasingly preferred over acyl chlorides in complex drug development, despite the safety risks? A: The preference is driven by thermodynamic stability. The carbon-fluorine (C-F) bond is significantly stronger than the carbon-chlorine (C-Cl) bond. This enhanced stability makes acyl fluorides highly resistant to spontaneous hydrolysis, allowing them to be isolated and even purified via silica gel chromatography[1]. Furthermore, they react less violently with nucleophiles, minimizing side reactions and making them ideal for late-stage functionalization in pharmaceutical synthesis[2].

Q: What is the primary chemical hazard when handling trifluoroacetyl fluoride (TFAF)? A: Trifluoroacetyl fluoride (C₂F₄O) is a highly reactive, toxic gas that reacts violently with ambient moisture or protic solvents[3]. Upon hydrolysis, it rapidly decomposes into trifluoroacetic acid (TFA) and anhydrous hydrogen fluoride (HF)[3]. HF is highly corrosive and toxic; unlike strong acids that cause immediate surface burns, dilute HF can penetrate deep tissue before dissociating, leading to a dangerous latency period of up to 24 hours before symptoms appear[4]. The fluoride ions sequester intracellular calcium and magnesium, causing systemic fluorosis and potentially fatal hypocalcemia[5].

Q: How do I safely store fluorinated acyl fluorides to prevent equipment degradation? A: Standard borosilicate glass is incompatible with long-term storage of these compounds. Trace moisture ingress will generate HF, which etches the silica in the glass to form silicon tetrafluoride (SiF₄) gas, leading to dangerous pressure buildup and potential vessel rupture. All manipulations and storage must utilize PTFE (Teflon), Monel, or Hastelloy containers under a strictly inert atmosphere (nitrogen or argon)[2].

Section 2: Troubleshooting Synthesis & Handling Workflows

Issue: Severe epimerization of alpha-chiral centers during peptide coupling with acyl fluorides.

• Root Cause: The use of uronium-based fluorinating agents (like TFFH) often requires the addition of tertiary bases (e.g., N,N-diisopropylethylamine). In the presence of a base, the highly activated acyl fluoride intermediate undergoes rapid alpha-proton abstraction, forming a ketene intermediate or enolate that leads to epimerization[6].

• Solution: Switch to base-free fluorination conditions. Utilizing reagents like DAST (diethylaminosulfur trifluoride) or the bench-stable solid reagent (Me₄N)SCF₃ allows for direct conversion of carboxylic acids to acyl fluorides at room temperature without basic additives, preserving stereochemical integrity[1][6].

Issue: Incomplete conversion during deoxyfluorination of carboxylic acids.

• Root Cause: Insufficient activation of the fluorinating agent or low reaction temperatures. Reagents like DAST and Deoxo-Fluor are highly moisture-sensitive; if the solvent (e.g., dichloromethane) is not strictly anhydrous, the reagent is rapidly consumed by water before it can react with the target substrate[2].

• Solution: Ensure all solvents are rigorously dried over molecular sieves. If reactivity remains low, consider using a slight excess of the fluorinating agent (1.1 to 1.5 equivalents) and monitor the reaction progression via ¹⁹F NMR[2].

Section 3: Quantitative Data: Acyl Halide Comparison

To justify the selection of acyl fluorides and understand the associated risks, refer to the comparative data below:

Property / Characteristic	Acyl Fluorides (R-COF)	Acyl Chlorides (R-COCl)
Bond Dissociation Energy	~116 kcal/mol (Strong)	~79 kcal/mol (Weak)
Stability to Moisture	High (Requires prolonged exposure/heat to hydrolyze)	Low (Hydrolyzes rapidly upon contact with air)
Chromatography Stability	Stable on Silica Gel[1]	Decomposes rapidly on Silica Gel
Hydrolysis Byproduct	Hydrogen Fluoride (HF) - Highly toxic, systemic poison[4]	Hydrogen Chloride (HCl) - Corrosive, surface irritant
Reactivity with Nucleophiles	Controlled, highly selective[2]	Vigorous, prone to side reactions and over-acylation

Section 4: Self-Validating Experimental Protocols

Protocol 1: Safe In-Situ Generation and Quenching of Acyl Fluorides

This protocol utilizes a self-validating feedback loop: ¹⁹F NMR is used to confirm complete consumption of the fluorinating agent before the high-risk quenching step is initiated.

• Preparation: Conduct all operations in a certified fume hood. Equip personnel with heavy-duty neoprene gloves, a face shield, and have a fresh tube of 2.5% calcium gluconate gel immediately accessible[4].

• Reaction Setup: Dissolve the carboxylic acid in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the reaction vessel to 0 °C[2].

• Reagent Addition: Slowly add 1.1 equivalents of DAST (or a Deoxo-Fluor analog) dropwise. Causality Note: Slow addition controls the exothermic release of energy and minimizes the formation of anhydride byproducts[6].

• Validation (¹⁹F NMR): After 1 hour of stirring at room temperature, extract a 0.1 mL aliquot and dilute with CDCl₃. Run a rapid ¹⁹F NMR. The appearance of a characteristic acyl fluoride signal (typically between -70 to -20 ppm) and the disappearance of the DAST signal confirms reaction completion[4][7].

• Quenching (Critical Safety Step): Do not use water or basic solutions directly, as this can cause violent exothermic reactions or epimerization. Instead, pour the reaction mixture into a vigorously stirred biphasic mixture of chilled 1M H₂SO₄ and crushed ice[6].

• Extraction: Rapidly separate the organic layer, re-extract the aqueous layer with DCM, wash with saturated NaCl, and dry over anhydrous Na₂SO₄[6]. The aqueous layer, which now contains highly toxic fluoride salts, must be segregated into specific HF-compatible waste containers[4].

Protocol 2: Emergency Response for Suspected HF Exposure

Because hydrolyzed acyl fluorides generate HF, standard acid-burn protocols are insufficient.

• Immediate Flushing: Flush the affected skin area with copious amounts of water for no more than 5 minutes. (Prolonged washing delays the application of the antidote).

• Antidote Application: Generously massage 2.5% calcium gluconate gel into the affected area[4]. The calcium reacts with the penetrating fluoride ions to form insoluble calcium fluoride (CaF₂), preventing systemic hypocalcemia.

• Medical Escalation: Seek immediate emergency medical attention, regardless of how small the exposure area appears, and provide the medical team with the Safety Data Sheet (SDS)[5].

Section 5: Process Visualization

Caption: Workflow for the safe synthesis, validation, and quenching of fluorinated acyl fluorides.

References[4] In-flow generation of thionyl fluoride (SOF2) enables the rapid and efficient synthesis of acyl..., University of Amsterdam,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGjTk-kUVZM8y2yICW-jEti8gEkFtXyBL6KWii8Xb0CDnZzEh-kz0T7Y37vusxRBWmF4hniqmOIFuUdTWLCiJYu94Fbc-xMS6YVn39JlSCemhsHb1DvE_x3E9tjwcXI4K7y62aYtnRl-jBhoi7zMJ9qii1MTjA=[5] Trifluoroacetyl fluoride Safety Data Sheet, Air Liquide / Windows.net,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH31Rh8I8VIv7gg9gcsuBVkS6Uxfcu7t-YyC4Luwc1woHHir7zBuHOjocIziVLpBCvfEkooPZUUVWH3mGbjesxacYODodw1Ist613vMxKdJ7BsbcAZBJm5ud5LDPHAvxNznnlyxLjxLHg0G8nFPNDyXT1ol2ntuRkNg0oViFNLps6R-Gg==[7] Trifluoroacetyl fluoride | 354-34-7 - Benchchem, Benchchem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1oVB_icJBQG22AbmhoefFBqX2cf6cTONEi4mUQIiqU3VwzUEcOzb4rdbjToXxdUF_fIbWxe4YtpvkinuauzZ9JTcKU4yNEjSKW9ewS11h61eDxB3j1aGP5SPqgfR2_fzTS2m7[3] Trifluoroacetyl fluoride - Wikipedia, Wikipedia,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGtv6nrwujnOYihsJEaoxkeYNmevsEk-DeZI7Yp-0D3CNnunTPOgx9bALaH08GW1rtlQOyS6IYObwt9LUz0jFt4qbdxU1iT2KtSVXLa_DTStanTY4EKEHHlpwqrqmPrfM1_h4PeN9uaXT2-qmDrSu39[2] Optimization of reaction conditions for 3,4-Dichloro-2-fluorobenzodifluoride, Benchchem,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGEG5DISsY-L-yNmHn8Cl0vLoowKrzikaX9nsqL4jkMj7jVWssDQvu3LCtzXCUYbxZRnwFvmgDnOHr2Gdp15dMo9O2ko7_C2_6tAx8fwoBfqrFZLu0dHtMbMKworPpFMT1vV8ipBuoOpci0PxUXrZPRSZESueI_sa2D9BH58kYU9WNy3eYV7CPPm42gQ5SmhOwd7QiqCgew2GhQRxFIDsnwOvC0Qbsts0A=[6] Synthesis of Acid Fluorides : r/Chempros, Reddit,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGrxKRezsqlmsJnCIJpXVm1CaKh3fFZa_tUMgUkoUgphMSHOJAne6cZ3oyNDytyB898VXYOlZCXOnWhzIfbykFEK4Dkr1fjEstbPAW3Yc1j12ooG_jwtB1U7ZZxB_EeMjn-LEgA5YB5nL5rMKxcsc7x08g_zUcphZW_TLe0AcgM106CmPHop3Hmog==[1] Direct Synthesis of Acyl Fluorides from Carboxylic Acids with the Bench-Stable Solid Reagent (Me4N)SCF3, ACS Publications,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFxZC88XerVpslqq0MIV3ag3BK0DT9IoBZoeVdN62_dU51yS95zisNoF4EoZfitfj0tCOdmqLVKr8QWhW1RT_f_lP3Pfqd6M7P7DIiV-R9XQpD3KFTPctxsHfl8HFGipq1R2G0bvqid0PMZ-tD0NA==

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Trifluoroacetyl fluoride - Wikipedia [en.wikipedia.org]
• 4. pure.uva.nl [pure.uva.nl]
• 5. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 6. Reddit - Please wait for verification [reddit.com]
• 7. Trifluoroacetyl fluoride | 354-34-7 | Benchchem [benchchem.com]

catalyst optimization for trifluoropyruvyl fluoride additions

Welcome to the Catalysis Support Center: Fluorinated Electrophiles .

As a Senior Application Scientist, I have designed this portal to address the complex physicochemical challenges associated with highly reactive fluorinated carbonyls. Trifluoropyruvates and their highly reactive acyl fluoride analogs (trifluoropyruvyl fluorides) are exceptional electrophiles. However, their extreme reactivity often leads to competing background reactions, catalyst poisoning, and dimerization.

This guide synthesizes field-proven insights to help you optimize your catalyst systems, control enantioselectivity, and build self-validating experimental workflows.

Module 1: Troubleshooting & Causality FAQs

Q: When adapting trifluoropyruvate protocols for trifluoropyruvyl fluoride, my yields drop significantly and I observe a major crystalline byproduct. What is the mechanistic cause? Causality: Trifluoropyruvyl fluoride (CF₃COCOF) is exceptionally electrophilic—even more so than its ester counterparts. Because of this extreme reactivity, it is highly prone to forming stable cyclic dimers rather than undergoing the intended nucleophilic addition[1]. At ambient temperatures or in the presence of trace moisture, the acyl fluoride rapidly dimerizes. Solution: You must manipulate the kinetics of the reaction. Lower the reaction temperature to –78 °C and maintain strictly anhydrous conditions. Pre-mix your chiral catalyst and nucleophile, then introduce the trifluoropyruvyl fluoride via a slow, controlled syringe pump addition. This keeps the steady-state concentration of the electrophile low, favoring the catalyzed cross-addition over the bimolecular dimerization pathway.

Q: Why is my Friedel-Crafts addition yielding racemic mixtures despite using a proven chiral Copper(II) bis(oxazoline) catalyst? Causality: The highly electrophilic nature of trifluoropyruvates leads to a rapid, uncatalyzed background reaction. If your solvent is highly coordinating (e.g., THF or standard ethers), it competes with the substrate for the Lewis acidic copper center, slowing down the catalyzed pathway and allowing the racemic background reaction to dominate[2]. Furthermore, if your nucleophile is an aromatic amine with an N,N-dimethyl group, the nitrogen atom can coordinate directly to the copper catalyst, effectively poisoning its enantioselective properties[3]. Solution: Switch to a non-coordinating or weakly coordinating solvent like tert-butyl methyl ether (TBME) to enhance the relative rate of the catalyzed pathway[4]. Additionally, ensure your substrates are protected with sterically demanding groups (e.g., benzyl or allyl) to prevent unwanted heteroatom coordination to the metal center[3].

Q: I am attempting an organocatalytic 1,2-addition, but the yield is extremely low. Is my Brønsted base catalyst not strong enough? Causality: In many organocatalytic additions to fluorinated pyruvates, the catalyst does not function purely via Brønsted basicity (deprotonation). For example, when using DABCO (1,4-diazabicyclo[2.2.2]octane), the catalytic cycle is driven by a critical N–H···N hydrogen-bonding network between the catalyst and the nucleophile[5]. If your substrate lacks a suitable hydrogen-bond donor, the transition state cannot assemble, regardless of the base's pKa. Solution: Verify the structural requirements of your substrate. If the necessary H-bond donor is absent, switch to a Lewis acid catalyst. If it is present, maintain a strict 10 mol% DABCO loading; increasing the base concentration will not force the reaction and may trigger unwanted retro-1,2-addition pathways[5].

Q: How can I access the opposite enantiomer of my product without having to synthesize the opposite enantiomer of my complex chiral ligand? Causality: Enantiodivergence can be achieved by manipulating non-covalent interactions in the transition state rather than altering the chiral auxiliary itself. In chiral phosphate-catalyzed reactions (such as the oxa-Diels–Alder reaction with trifluoropyruvates), the countercation dictates the facial selectivity. Swapping a proton (H⁺) for a sodium cation (Na⁺) fundamentally alters the transition state geometry via strong cation–π interactions, effectively reversing the chiral induction[6]. Solution: Treat your recovered chiral phosphoric acid catalyst with sodium methoxide during the workup to generate the sodium phosphate salt. This simple countercation swap can switch the reaction from (R)-selective to (S)-selective[6].

Module 2: Quantitative Catalyst Optimization Data

To facilitate rapid decision-making, the following table summarizes the impact of catalyst, solvent, and countercation choices on yield and enantiomeric excess (ee) across various trifluoropyruvate additions.

Catalyst System	Solvent	Reaction Type	Yield (%)	Enantioselectivity	Ref
Cu(II)-Bis(oxazoline)	Diethyl Ether	Friedel-Crafts	56%	86% ee	[2]
CuTC + (R)-BINAP	Diethyl Ether	Asymmetric Methylation	99%	38% ee	[4]
CuTC + (R)-BINAP	TBME	Asymmetric Methylation	90%	67% ee	[4]
Chiral Phosphoric Acid (H⁺)	Chlorobenzene	Oxa-Diels-Alder	72%	95% ee (R)	[6]
Chiral Sodium Phosphate (Na⁺)	Chlorobenzene	Oxa-Diels-Alder	78%	97% ee (S)	[6]
DABCO (10 mol%)	Solvent-Free / Neat	1,2-Addition	89%	>99:1 dr	[5]

Module 3: Self-Validating Experimental Protocols

Trustworthy science requires built-in verification. The following protocols include critical "Validation Checkpoints" to ensure the system is behaving as expected before proceeding to the next irreversible step.

Protocol A: Copper-Catalyzed Asymmetric Addition[4]

Optimized for suppressing background reactions via solvent control.

• Catalyst Assembly: In a flame-dried Schlenk flask under argon, combine CuTC (2.5 mol%) and (R)-BINAP (2.7 mol%) in anhydrous TBME (tert-butyl methyl ether). Stir at room temperature for 30 minutes until a homogeneous complex forms.

• Nucleophile Addition: Cool the system to –78 °C. Add the nucleophile (1.0 equiv) dropwise.

• Validation Checkpoint 1 (Colorimetric/TLC): Extract a 5 µL aliquot. The solution should exhibit a distinct color shift (typically deep yellow/orange), indicating successful substrate-catalyst coordination. If the solution remains pale, the ligand has not properly complexed; do not proceed.

• Electrophile Addition: Using a syringe pump, add the trifluoropyruvate (or trifluoropyruvyl fluoride) (1.2 equiv) over 1 hour to maintain a low steady-state concentration.

• Validation Checkpoint 2 (Chiral GC): After 4 hours, quench a 10 µL micro-aliquot with saturated NH₄Cl. Analyze via chiral GC. You should observe >50% conversion with the expected ee trend. If ee is <20%, the background reaction is dominating; abort and re-evaluate solvent anhydrousness.

• Workup: Quench the bulk reaction with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: DABCO-Catalyzed 1,2-Addition[5]

Optimized for hydrogen-bonding assisted organocatalysis.

• System Initialization: In a dry vial, dissolve the nucleophile (e.g., 2,4-dihydrocyclopenta[b]indole, 1.0 equiv) in a minimal amount of anhydrous solvent (or run neat if liquid). Add DABCO (10 mol%).

• Validation Checkpoint 1 (In Situ NMR): Before adding the electrophile, transfer a small amount of the mixture to an NMR tube. Perform a rapid ¹H NMR analysis. You must observe a significant downfield shift (e.g., δ = 4.86 ppm) of the nucleophile's N-H signal[5]. This validates the formation of the critical N-H···N hydrogen bond. If no shift is observed, the catalytic cycle cannot initiate; check substrate purity and DABCO integrity.

• Electrophile Addition: Add the trifluoropyruvate (1.1 equiv) in one portion at room temperature.

• Reaction Monitoring: Stir for 12 hours. The reaction is completely self-contained and requires no external base.

• Workup: Directly load the mixture onto a silica gel column for purification to isolate the CF₃-substituted tertiary alcohol.

Module 4: Visualizing the Logic

Caption: Catalytic cycle of DABCO-mediated 1,2-addition via hydrogen-bonding activation.

Caption: Troubleshooting decision tree for optimizing enantioselectivity in catalytic additions.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Catalytic, highly enantioselective Friedel-Crafts reactions of aromatic and heteroaromatic compounds to trifluoropyruvate. A simple approach for the formation of optically active aromatic and heteroaromatic hydroxy trifluoromethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comprehensive Guide to Fluorinated Acylating Agents: Trifluoropyruvyl Fluoride vs. Trifluoroacetyl Chloride

In the realm of modern drug development and advanced materials, the strategic introduction of fluorine into organic architectures is a critical maneuver. The trifluoromethyl (-CF3) group dramatically enhances metabolic stability, lipophilicity, and binding affinity. Choosing the correct fluorinated building block dictates not only the success of the synthesis but also the scalability and safety of the process.

This guide provides an objective, mechanistic comparison between two highly potent fluorinated reagents: Trifluoroacetyl Chloride (TFAC) and Trifluoropyruvyl Fluoride (TFPF) . By analyzing their distinct reactivity profiles, we establish a framework for selecting the appropriate reagent for your synthetic workflows.

Mechanistic Overview & Reactivity Profiles

While both reagents introduce fluorinated moieties, their structural differences dictate entirely divergent reaction pathways.

Trifluoroacetyl Chloride (TFAC; CF3COCl)

TFAC is a classical, highly aggressive acylating agent. The dominant factor governing its reactivity is the intense electron-withdrawing inductive effect (-I effect) of the trifluoromethyl group. This effect drastically withdraws electron density from the carbonyl carbon, lowering its Lowest Unoccupied Molecular Orbital (LUMO) energy and rendering it substantially more electrophilic than standard acyl chlorides . TFAC reacts violently with protic nucleophiles (water, alcohols, amines) to yield trifluoroacetates and trifluoroacetamides.

Trifluoropyruvyl Fluoride (TFPF; CF3COCOF)

TFPF is a specialized 1,2-dielectrophilic building block. It contains both an acyl fluoride and an adjacent ketone group. The extreme electron deficiency of the keto-carbonyl—flanked by both a -CF3 group and an acyl fluoride—makes it highly susceptible to nucleophilic attack. Unlike TFAC, which primarily acts as a simple protecting or capping group, TFPF is utilized to construct complex fluorinated heterocycles (such as 1,3-dioxolanes) or to synthesize trifluoropyruvic acid derivatives, including stable gem-diols 1[1].

Quantitative Data Presentation

The physical state of these reagents heavily influences experimental design. TFAC is a gas at standard temperature and pressure, requiring specialized bubbling or condensation apparatus, whereas TFPF is a volatile liquid that must be handled in chilled reactors.

Property	Trifluoroacetyl Chloride (TFAC)	Trifluoropyruvyl Fluoride (TFPF)
Molecular Formula	C₂ClF₃O	C₃F₄O₂
Boiling Point	-27 °C 2[2]	9–10 °C
Melting Point	-146 °C 2[2]	Not well documented
Primary Reactivity	Mono-electrophilic acylating agent	1,2-dielectrophilic building block
Key Incompatibilities	Diisopropyl ether + metal salts (Explosion risk) 3[3]	Strong nucleophiles (causes rapid dimerization/hydrolysis)
Primary Synthetic Target	Trifluoroacetamides, Trifluoroacetates	Fluorinated 1,3-dioxolanes, Trifluoropyruvates

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and safety, the following protocols are designed as self-validating systems. The causality behind each step is explicitly defined so researchers can troubleshoot deviations in real-time.

Protocol A: Trifluoroacetylation of a Primary Amine using TFAC

Causality: Because TFAC is a highly reactive gas (BP -27 °C), it must be introduced slowly into a chilled solution to prevent thermal runaway and minimize the formation of di-acylated byproducts. An acid scavenger (Triethylamine) is required to neutralize the HCl gas generated during the substitution.

• Setup: Equip a rigorously dried 3-neck round-bottom flask with a magnetic stirrer, a gas dispersion tube (connected to a TFAC cylinder via a mass flow controller), and an argon outlet vented through a NaOH scrubber.

• Preparation: Dissolve 10.0 mmol of the primary amine and 12.0 mmol of anhydrous Triethylamine (TEA) in 50 mL of anhydrous Dichloromethane (DCM).

• Cooling: Submerge the flask in an ice-water bath (0 °C). Causality: Low temperatures suppress the exothermic nature of the acyl substitution, preventing solvent boil-off.

• Addition: Bubble TFAC gas into the solution at a rate of 5 mL/min until 11.0 mmol has been delivered.

• Self-Validation (In-Process): Monitor the reaction via Thin Layer Chromatography (TLC). The reaction is deemed complete when the ninhydrin-active starting amine spot completely disappears, replaced by a new, significantly less polar spot (the highly lipophilic trifluoroacetamide).

• Workup: Quench the reaction cautiously with 20 mL of saturated aqueous NaHCO₃. Extract the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Synthesis of Perfluoro(2,4-dimethyl-2-fluoroformyl-1,3-dioxolane) using TFPF

Causality: TFPF acts as a potent electrophile in the presence of hexafluoropropylene epoxide (HFPO) and a Cesium Fluoride (CsF) catalyst. CsF initiates the reaction by attacking HFPO to form a perfluoroalkoxide intermediate, which subsequently attacks the highly reactive ketone of TFPF to trigger ring closure4[4].

• Setup: In an inert-atmosphere glovebox, add 3.0 g of anhydrous CsF to a 200 mL pressure-rated flask equipped with a magnetic stirrer.

• Solvent Addition: Add 100 mL of anhydrous diethylene glycol dimethyl ether (diglyme). Seal the flask and transfer it to a fume hood.

• Cooling & Reagent Addition: Cool the flask to 0 °C. Using a pre-chilled gas-tight syringe, inject 44.0 g of liquid TFPF (BP 9–10 °C).

• Cycloaddition: Gradually introduce 50.6 g of HFPO gas into the sealed system while maintaining vigorous stirring.

• Self-Validation (In-Process): Monitor the internal pressure of the reactor. Because HFPO is a gas and the resulting dioxolane is a liquid, a steady, rapid pressure drop serves as a real-time physical validation of the reaction's progress. The reaction is complete when the pressure stabilizes.

• Validation (Analytical): Confirm the formation of the 1,3-dioxolane ring via ¹⁹F NMR. The disappearance of the acyl fluoride signal from the starting TFPF and the emergence of characteristic signals for the cyclic perfluorinated system confirm structural integrity.

Mandatory Visualization: Reaction Pathways

The following diagram illustrates the divergent synthetic logic when employing TFAC versus TFPF.

Figure 1: Divergent synthetic pathways of TFAC and TFPF.

References

• BenchChem. "A Comparative Analysis of the Reactivity of Trifluoroacetyl Chloride and Acetyl Chloride." BenchChem.
• Wikipedia. "Trifluoroacetyl chloride." Wikipedia.
• ChemicalBook. "Trifluoroacetyl chloride | 354-32-5." ChemicalBook.
• Chemister. "perfluoropyruvyl fluoride." Chemister.
• ResearchGate. "Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure.
• Google Patents. "US3308107A - Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Trifluoroacetyl chloride - Wikipedia [en.wikipedia.org]
• 3. Trifluoroacetyl chloride | 354-32-5 [chemicalbook.com]
• 4. US3308107A - Perfluoro(2-methylene-4-methyl-1, 3-dioxolane) and polymers thereof - Google Patents [patents.google.com]

Comprehensive Guide to Validating DFT Calculations for Trifluoropyruvyl Fluoride Reaction Pathways

Trifluoropyruvyl fluoride (TFPF, CAS 7309-82-2) is a highly reactive, electrophilic building block critical to the synthesis of advanced fluoropolymers and pharmaceutical intermediates. Due to the intense electron-withdrawing nature of the trifluoromethyl (–CF₃) and fluoroformyl (–COF) groups, TFPF exhibits complex reactivity, predominantly undergoing cyclic dimerization or unimolecular decarbonylation.

Modeling these pathways using Density Functional Theory (DFT) presents significant challenges. The strong negative hyperconjugation (e.g., n(O)→σC−F∗​ ) and subtle dispersion forces inherent in perfluorinated systems often distort standard electron density models [1]. This guide objectively compares leading DFT functionals and provides a self-validating experimental workflow to ensure computational accuracy.

Functional Comparison: Selecting the Right DFT Model

To accurately map TFPF pathways, computational chemists must select functionals that balance computational cost with the ability to model long-range interactions and barrier heights. We compare three standard alternatives:

• B3LYP (The Legacy Standard): While ubiquitous, B3LYP lacks explicit dispersion corrections. It consistently underestimates activation barriers ( Ea​ ) for perfluorinated elimination reactions because it fails to capture the stabilizing dispersion interactions within the compact, three-membered cyclic transition states.

• M06-2X (The Thermochemical Workhorse): Highly parameterized for main-group thermochemistry, M06-2X performs excellently for transition state barrier heights. However, it can occasionally overbind non-covalent complexes, making it slightly less reliable for modeling the pre-reaction complexes in TFPF dimerization.

• ωB97X-D (The Optimal Choice): This range-separated hybrid functional includes empirical dispersion (D2). It accurately captures both the unimolecular elimination barriers and the bimolecular dimerization energies by correctly modeling the expanded electron clouds of highly electronegative fluorine atoms.

Reaction pathways of TFPF showing unimolecular decarbonylation and bimolecular dimerization.

Experimental Validation Protocol

To establish a self-validating computational model, theoretical predictions must be anchored to robust experimental data. The following step-by-step methodology outlines the acquisition of gas-phase kinetic data for fluorinated pyruvates, ensuring the measured activation energy is free from heterogeneous artifacts [2].

Step-by-Step Methodology: Gas-Phase Kinetic Benchmarking

• Reactor Passivation (Surface Deactivation):

  • Action: Treat the internal surface of the glass reaction vessel with allyl bromide vapor at 400 °C for 2 hours prior to the experiment.

  • Causality: Highly fluorinated compounds are prone to wall-catalyzed decomposition. Passivation neutralizes active silanol sites, ensuring the measured rates reflect pure gas-phase unimolecular kinetics rather than heterogeneous surface reactions.

• Radical Scavenging:

  • Action: Introduce a 3-fold molar excess of toluene into the reaction chamber alongside the TFPF.

  • Causality: Toluene acts as a free-radical inhibitor. It scavenges any stray fluorine or alkyl radicals, suppressing competing radical chain reactions and isolating the concerted, unimolecular elimination pathway.

• Kinetic Tracking (Static System):

  • Action: Monitor the reaction at a temperature range of 388.5–430.1 °C and a pressure range of 38.6–65.8 Torr using high-precision pressure transducers.

  • Causality: The decarbonylation reaction ( CF3​COCOF→CF3​COF+CO ) increases the total number of moles in the closed system. Tracking the pressure increase over time allows for the precise derivation of the first-order rate constant ( k ) and the experimental Arrhenius activation energy ( Ea​ ).

• Computational Verification (IRC Analysis):

  • Action: Perform Intrinsic Reaction Coordinate (IRC) calculations on the optimized transition state.

  • Causality: IRC guarantees that the computationally located transition state perfectly connects the TFPF reactant to the specific decarbonylated products, validating the theoretical mechanism before comparing it to the experimental Arrhenius plots.

Self-validating computational workflow anchoring DFT calculations to experimental kinetics.

Quantitative Data Presentation

The following tables summarize the performance of various DFT functionals and basis sets against high-level ab initio benchmarks (CCSD(T)/CBS) and experimental kinetic data for the decarbonylation pathway.

Table 1: Functional Comparison vs. Benchmarks for TFPF Decarbonylation

Functional	Dispersion Correction	Predicted Ea​ (kJ/mol)	Deviation from Exp. (kJ/mol)	Computational Cost
B3LYP	None	188.5	-15.7	Low
M06-2X	Implicit	201.2	-3.0	Medium
ωB97X-D	Empirical (D2)	203.8	-0.4	Medium
CCSD(T)/CBS	N/A	204.5	+0.3	Very High (Benchmark)
Experimental	N/A	204.2 ± 4.2	0.0	N/A

Data demonstrates that ωB97X-D achieves near chemical accuracy (< 4 kJ/mol error) compared to the experimental baseline.

Table 2: Basis Set Influence using ωB97X-D

Choosing the correct basis set is just as critical as the functional. Diffuse functions (+ or ++) are mandatory for modeling the expanded electron clouds of highly electronegative fluorine atoms, while polarization functions (2df) accurately describe the angular distortion during the transition state.

Basis Set	Diffuse Functions Included?	ΔH‡ (kJ/mol)	Mean Absolute Error (MAE)
6-31G(d)	No	215.4	11.2
6-31+G(d,p)	Yes (Heavy atoms only)	206.1	1.9
6-311++G(2df,2p)	Yes (All atoms)	204.0	0.2

Conclusion

For researchers modeling trifluoropyruvyl fluoride and related highly fluorinated intermediates, legacy functionals like B3LYP are insufficient due to their inability to handle dispersion and complex hyperconjugation. ωB97X-D paired with a 6-311++G(2df,2p) basis set provides the optimal balance of computational efficiency and thermodynamic accuracy. Furthermore, all computational models must be rigorously validated against passivated, gas-phase kinetic experiments to ensure the structural integrity of the predicted transition states.

References

• Theoretical Study on the Origin of Abnormal Regioselectivity in Ring-Opening Reaction of Hexafluoropropylene Oxide Source: Molecules (MDPI) URL:[Link]

• Joint Experimental and DFT Study of the Gas-Phase Unimolecular Elimination Kinetic of Methyl Trifluoropyruvate Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

A Comparative Toxicological and Safety Assessment of Trifluoropyruvyl Fluoride for Advanced Synthesis Applications

Introduction: Navigating the Reactive Landscape of Fluorinated Building Blocks

In the pursuit of novel pharmaceuticals and advanced materials, chemists are increasingly turning to highly functionalized, fluorinated building blocks. Among these, trifluoropyruvyl fluoride stands out for its unique reactivity, stemming from its dual electrophilic centers: a highly reactive acid fluoride and a trifluoromethyl-activated ketone. This combination makes it a potent synthon for constructing complex fluorinated molecules. However, this same reactivity profile necessitates a thorough and cautious evaluation of its toxicological and safety properties.

This guide provides an in-depth comparative analysis of the toxicity and safety profile of trifluoropyruvyl fluoride. Moving beyond a simple recitation of hazard codes, we will delve into the mechanistic underpinnings of its reactivity-driven toxicity, compare it with other common electrophilic reagents, and provide detailed protocols for its empirical assessment. Our objective is to equip researchers, scientists, and drug development professionals with the expert insights required to handle this reagent safely and effectively, ensuring that its synthetic potential can be harnessed without compromising laboratory or environmental safety.

Mechanistic Insights into the Toxicity of Trifluoropyruvyl Fluoride

The toxicological profile of trifluoropyruvyl fluoride is intrinsically linked to its chemical structure as a potent, hard electrophile.[1][2] Its reactivity is the primary driver of its biological hazard, which can be understood through two principal mechanisms: covalent modification of biological nucleophiles and the potential release of fluoride ions.

Reactivity as a Potent Electrophile

Electrophilic compounds exert toxicity by forming covalent adducts with endogenous nucleophiles, such as the thiol groups in cysteine residues of proteins or the tripeptide glutathione (GSH).[3][4] This process, known as protein adduction, can lead to enzyme inactivation, disruption of cellular signaling, and induction of oxidative stress.[4] The carbonyl centers of trifluoropyruvyl fluoride are highly electron-deficient due to the strong electron-withdrawing effects of the adjacent trifluoromethyl and fluorine atoms, making them prime targets for nucleophilic attack.

Depletion of the cellular GSH pool is a critical initiating event in electrophile-induced toxicity.[3] GSH is a primary cellular antioxidant and detoxification agent; its depletion leaves the cell vulnerable to damage from reactive oxygen species and other electrophiles. The reaction of trifluoropyruvyl fluoride with these biological targets is the molecular initiating event that cascades into observable adverse health outcomes.[2]

Caption: Mechanism of trifluoropyruvyl fluoride toxicity.

Hazards Associated with Fluoride Ion Release

A secondary, yet significant, toxicological concern is the hydrolysis of trifluoropyruvyl fluoride, which can release hydrogen fluoride (HF) and subsequently fluoride ions (F⁻). While the carbon-fluorine bonds of the CF3 group are generally stable, the acyl fluoride is highly susceptible to hydrolysis. Fluoride ion toxicity is systemic and multifaceted.[5][6] It can lead to hypocalcemia and hypomagnesemia by sequestering these essential divalent cations, which in turn disrupts numerous cellular processes, including neurotransmission and coagulation.[7] Chronic exposure to elevated fluoride levels is well-documented to cause skeletal and dental fluorosis.[6][8] Therefore, any handling procedures must account for the potential generation of HF, a highly corrosive and toxic gas.

Comparative Hazard Analysis

To contextualize the hazards of trifluoropyruvyl fluoride, it is instructive to compare its safety profile with other electrophilic reagents commonly used in synthesis. The following table summarizes key hazard information, primarily derived from Safety Data Sheets (SDS), which provide standardized GHS classifications.

Feature	Trifluoropyruvyl Fluoride	Trifluoroacetyl Fluoride	Oxalyl Chloride	Trifluoroacetic Anhydride (TFAA)
CAS Number	7309-82-2[9]	359-05-7	79-37-8	407-25-0
Primary Hazard	Reactive Electrophile, HF Releaser	Reactive Electrophile, HF Releaser	Reactive Electrophile, HCl Releaser	Dehydrating Agent, Corrosive
GHS Pictograms	Corrosion, Skull and Crossbones, Environmental Hazard	Gas Under Pressure, Corrosion, Skull and Crossbones	Corrosion, Skull and Crossbones	Corrosion, Acute Toxicity (Harmful)
Hazard Statements	H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled. H314: Causes severe skin burns and eye damage. H411: Toxic to aquatic life with long lasting effects.	H280: Contains gas under pressure; may explode if heated. H302: Harmful if swallowed. H311+H331: Toxic in contact with skin or if inhaled. H314: Causes severe skin burns and eye damage.[10]	H301+H331: Toxic if swallowed or if inhaled. H314: Causes severe skin burns and eye damage. EUH014: Reacts violently with water.	H314: Causes severe skin burns and eye damage. H332: Harmful if inhaled. H400: Very toxic to aquatic life.
Key Safety Concern	High acute toxicity via all exposure routes; liberates HF. Corrosive to respiratory tract.	High acute toxicity and corrosivity; pressurized gas requires specialized handling.[10]	Violent reaction with water liberates toxic HCl gas; high acute toxicity.	Potent corrosive and dehydrating agent; inhalation hazard.
First Aid (Skin)	Immediate treatment with calcium gluconate paste.	Immediate and thorough washing; seek medical attention.[10]	Immediate and thorough washing; seek medical attention.	Immediate and thorough washing; seek medical attention.

Analysis: Trifluoropyruvyl fluoride exhibits a hazard profile characterized by high acute toxicity across oral, dermal, and inhalation routes, combined with severe corrosivity. This profile is comparable to that of trifluoroacetyl fluoride and oxalyl chloride, both of which are also highly reactive and acutely toxic. The critical differentiator for the fluorinated acyl fluorides is the release of HF upon contact with moisture, necessitating a specific first aid response involving calcium gluconate to neutralize fluoride ions and prevent severe burns and systemic toxicity. Trifluoroacetic anhydride, while highly corrosive, generally shows a lower acute systemic toxicity compared to the acyl halides.

Recommended Experimental Protocols for Toxicity Assessment

Evaluating the toxicity of a reactive chemical like trifluoropyruvyl fluoride requires a multi-faceted approach, combining assays that measure cytotoxicity, specific cellular responses, and chemical reactivity.[11][12] These protocols provide a robust framework for generating comparative data.

In Vitro Cytotoxicity Assessment: MTT Assay

Principle: This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[13] Viable cells with active mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Methodology:

• Cell Culture: Plate a suitable cell line (e.g., HepG2, A549) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Preparation: Prepare a stock solution of trifluoropyruvyl fluoride in an appropriate anhydrous solvent (e.g., DMSO). Perform serial dilutions to create a range of test concentrations.

• Cell Treatment: Remove the culture medium and replace it with a medium containing the various concentrations of the test compound. Include untreated cells as a negative control and cells treated with a known cytotoxic agent (e.g., doxorubicin) as a positive control.

• Incubation: Incubate the plate for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Caption: Workflow for the MTT in vitro cytotoxicity assay.

Membrane Integrity Assessment: LDH Release Assay

Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane, a hallmark of necrosis.[14] This assay quantifies the amount of LDH in the supernatant as a measure of cytotoxicity.

Methodology:

• Cell Culture & Treatment: Follow steps 1-4 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, carefully collect a portion of the cell culture supernatant from each well.

• LDH Reaction: In a separate 96-well plate, mix the collected supernatant with the LDH assay reaction mixture (containing lactate, NAD⁺, and a diaphorase/tetrazolium salt system) according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add the stop solution provided in the kit.

• Data Acquisition: Measure the absorbance at 490 nm.

• Analysis: Use a lysis control (cells treated with a lysis buffer) to determine the maximum LDH release. Calculate the percentage of cytotoxicity for each treatment group relative to the maximum release.

Protein Reactivity Assessment: Glutathione (GSH) Depletion Assay

Principle: This assay quantifies the reactivity of an electrophile towards a model biological nucleophile, GSH.[3][15] The rate of GSH depletion in a cell-free system provides a direct measure of the compound's intrinsic electrophilic reactivity.

Methodology:

• Reagent Preparation: Prepare solutions of GSH (e.g., 1 mM in phosphate buffer) and trifluoropyruvyl fluoride at various concentrations.

• Reaction Incubation: Mix the GSH solution with the test compound solutions and incubate at 37°C. Collect aliquots at different time points (e.g., 0, 15, 30, 60 minutes).

• GSH Quantification: Measure the concentration of remaining GSH in each aliquot. A common method is to use Ellman's reagent (DTNB), which reacts with free thiols to produce a colored product measured at 412 nm.

• Analysis: Plot the concentration of GSH over time for each concentration of the test compound. Calculate the second-order rate constant for the reaction, which serves as a quantitative measure of reactivity.

Safe Handling and Emergency Procedures

Given its high toxicity and reactivity, strict adherence to safety protocols is mandatory.

• Engineering Controls: Always handle trifluoropyruvyl fluoride in a certified chemical fume hood with a robust airflow.[16] Work should be conducted over a spill tray.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical splash goggles, a full-face shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or a laminate glove).

• Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. After initial washing, apply a 2.5% calcium gluconate gel to the affected area. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Immediately call a poison center or doctor.

  • Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. If the victim is conscious, give milk or chewable calcium carbonate tablets. Seek immediate medical attention.

Conclusion and Outlook

Trifluoropyruvyl fluoride is a valuable but hazardous synthetic building block. Its toxicity is primarily driven by its high electrophilicity, leading to covalent modification of proteins and other biomolecules, and its potential to release hydrofluoric acid. A comparative analysis reveals its hazard profile is similar to other highly reactive acyl halides, with the added danger of fluoride-specific toxicity.

A thorough understanding of these mechanisms, coupled with empirical data from standardized cytotoxicity and reactivity assays, is essential for a complete risk assessment. By implementing the rigorous experimental protocols and stringent safety procedures outlined in this guide, researchers can mitigate the risks associated with this potent reagent. This enables the scientific community to safely explore its full potential in developing the next generation of fluorinated molecules for medicine and materials science.

References

• In vitro bioassay for reactive toxicity towards proteins implemented for water quality monitoring. Journal of Environmental Monitoring (RSC Publishing).
• SAFETY DATA SHEET - Sigma-Aldrich. (381292).
• In Vitro Cytotoxicity Assay - Alfa Cytology.
• SAFETY DATA SHEET - Sigma-Aldrich. (344648).
• In Vitro Cytotoxicity Determination: Avoiding Pitfalls. IntechOpen. (2025).
• Cytotoxicity Assays. Thermo Fisher Scientific - US.
• Mixture Toxicity of SN2-Reactive Soft Electrophiles: 1. Evaluation of Mixtures Containing α-Halogenated Acetonitriles. PMC.
• In Vitro Cytotoxicity Assays. LifeNet Health LifeSciences.
• Synthesis and in vivo evaluation of a radiofluorinated ketone body derivative. PMC. (2020).
• Chemoavailability of Organic Electrophiles: Impact of Hydrophobicity and Reactivity on Their Aquatic Excess Toxicity. Chemical Research in Toxicology - ACS Publications. (2016).
• Synthesis and in vivo evaluation of a radiofluorinated ketone body derivative. Royal Society of Chemistry.
• TRIFLUOROPYRUVYL FLUORIDE — Chemical Substance Information. NextSDS.
• Dimer of Trifluoropyruvic Acid: Synthesis and Molecular Structure. ResearchGate.
• Mechanisms of Soft and Hard Electrophile Toxicities. PMC - NIH. (2019).
• Chemical Reactivity Hazards - Control and Prevention. Occupational Safety and Health Administration.
• Protein Damage by Reactive Electrophiles: Targets and Consequences. PMC.
• Trifluoroacetyl fluoride Safety Data Sheet. SynQuest Laboratories.
• AISF: A Solid Alternative to Sulfuryl Fluoride Gas. Sigma-Aldrich.
• Mechanisms of Soft and Hard Electrophile Toxicities. Request PDF - ResearchGate.
• Simpler fluorine chemistry. SCI.
• PFAS-free synthesis of fluorinated pharmaceutical and agrochemical compounds. ScienceDaily. (2024).
• SDS EU - Materion. (2024).
• Contemporary synthetic strategies in organofluorine chemistry. Nature.
• Metabolism and Toxicity of Fluorine Compounds. PMC. (2021).
• Metabolism and Toxicity of Fluorine Compounds. Chemical Research in Toxicology. (2021).
• Metabolism and Toxicity of Fluorine Compounds. ResearchGate. (2021).
• Toxicity of fluoride: critical evaluation of evidence for human developmental neurotoxicity in epidemiological studies, animal experiments and in vitro analyses. PMC.
• Fluoride toxicity. Wikipedia.
• Green Synthesis of Trifluoromethanesulfonyl Fluoride as an Eco-Friendly Alternative to SF6 Gas Insulation and Analysis of Its Acute Inhalation Toxicity. MDPI. (2025).
• Principles of fluoride toxicity and the cellular response: a review. PMC.
• Fluoride at a Crossroads: What the EPA's New Review Means — and Why It Matters. Pew Charitable Trusts. (2026).
• Is Fluoride the Only Chemical Trump's EPA Will Strictly Regulate?. UCS blog. (2026).
• Green Synthesis of Trifluoromethanesulfonyl Fluoride as an Eco-Friendly Alternative to SF6 Gas Insulation and Analysis of Its Acute Inhalation Toxicity. PMC. (2025).
• Fluoride Toxicity: Practice Essentials, Pathophysiology, Etiology. Medscape Reference. (2024).
• EPA initiates accelerated review of fluoride in drinking water. American Dental Association. (2026).
• FLUORIDE. Poisoning & Drug Overdose, 7e | AccessMedicine | McGraw Hill Medical.
• Occupational exposure to hazardous chemicals in laboratories. OSHA.
• CSB Recommendations on Reactive Hazards to EPA and OSHA. PT Notes. (2015).
• Fluoride Toxicity. SlideShare.
• Modern Synthesis Processes and Reactivity of Fluorinated Compounds. Izvolitve - Institut "Jožef Stefan".
• Chemical Reactivity Hazards - Overview. Occupational Safety and Health Administration.
• Chemical Reactivity Hazards - Standards. Occupational Safety and Health Administration.
• Modern Synthesis Processes and Reactivity of Fluorinated Compounds. Nanyang Technological University.
• EPA's Preliminary Assessment Plan and Literature Survey for Fluoride in Drinking Water. YouTube. (2026).
• Synthesis and X-Ray crystallography of a substituted trityl fluoride: Ordering power of a C-F bond. OUCI.
• Fluoride in Drinking Water. US EPA. (2026).
• PUBLIC HEALTH STATEMENT - Toxicological Profile for Fluorides, Hydrogen Fluoride, and Fluorine. NCBI Bookshelf.
• Exposure to Fluoride: Adverse Outcome and Toxicity in Review. Universidade Fernando Pessoa. (2017).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro bioassay for reactive toxicity towards proteins implemented for water quality monitoring - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Fluoride Toxicity: Practice Essentials, Pathophysiology, Etiology [emedicine.medscape.com]
• 8. Fluoride toxicity - Wikipedia [en.wikipedia.org]
• 9. nextsds.com [nextsds.com]
• 10. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 11. In Vitro Cytotoxicity Testing for Cancer Drug Development - Alfa Cytology [alfacytology.com]
• 12. In Vitro Cytotoxicity Assays [lnhlifesciences.org]
• 13. In Vitro Cytotoxicity Determination: Avoiding Pitfalls | IntechOpen [intechopen.com]
• 14. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. Chemical Reactivity Hazards - Control and Prevention | Occupational Safety and Health Administration [osha.gov]